rifamycin SV(1-)

Core Science & Biosynthesis

The Mechanistic and Thermodynamic Landscape of Rifamycin SV(1-) Binding to DNA-Dependent RNA Polymerase

Target Audience: Researchers, Structural Biologists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

Rifamycin SV is a foundational ansamycin antibiotic that exerts potent bactericidal activity by targeting bacterial transcription. While much of the clinical focus has historically been on its semi-synthetic derivatives (e.g., rifampicin), understanding the precise binding kinetics and structural thermodynamics of the parent molecule, Rifamycin SV, is critical for next-generation drug design. This whitepaper provides an in-depth technical analysis of the binding affinity of the physiologically relevant Rifamycin SV(1-) anion to bacterial DNA-dependent RNA polymerase (RNAP), detailing the steric occlusion mechanism, quantitative thermodynamic data, and the self-validating experimental protocols used to measure these interactions.

Physicochemical State: The Role of the SV(1-) Anion

To accurately model drug-target interactions, one must evaluate the molecule in its physiological state. Rifamycin SV possesses a highly acidic hydroxyl group on its naphthoquinone core, with a experimentally determined pKa of approximately 1.8[1].

At a physiological pH of 7.3, the molecule undergoes deprotonation at the 5-hydroxy position, existing almost exclusively as the rifamycin SV(1-) phenolate anion[2]. This anionic state is not merely a structural artifact; it is a fundamental driver of the molecule's binding thermodynamics. The negative charge dictates the solvation energetics of the drug and facilitates critical electrostatic steering as the molecule navigates into the highly basic, positively charged DNA/RNA exit channel of the RNAP enzyme.

Structural Basis of RNAP Inhibition: Steric Occlusion

Rifamycin SV(1-) binds to the Rifamycin Binding Pocket (RBP) located deep within the β subunit (encoded by the rpoB gene) of the bacterial RNAP core enzyme[3].

Historically, the mechanism of action was a subject of debate. Early hypotheses suggested that rifamycins might inhibit transcription via an allosteric mechanism, specifically by modulating the binding affinity of the catalytic Mg2+ ion at the RNAP active center. However, rigorous biochemical and structural studies have definitively debunked this allosteric model. Rifamycins do not affect the affinity of Mg2+ binding[4].

Instead, Rifamycin SV(1-) operates via a steric occlusion mechanism . The molecule binds adjacent to the active center, acting as a physical barricade along the path of the nascent RNA product. The RNAP enzyme remains fully capable of forming the first phosphodiester bond; however, once the elongating RNA transcript reaches 2 to 3 nucleotides in length, it physically clashes with the bulky ansa bridge of the bound Rifamycin SV(1-) molecule, resulting in abortive transcription[4].

Figure 1: Steric occlusion mechanism of Rifamycin SV(1-) binding to bacterial RNA polymerase.

Quantitative Binding Affinity

The interaction between Rifamycin SV(1-) and the RNAP β subunit is characterized by high-affinity binding, driven by a combination of hydrogen bonding (via the hydroxyl groups) and hydrophobic interactions (via the naphthoquinone core).

The table below summarizes the critical quantitative parameters of this interaction:

Parameter	Value	Experimental Method	Reference
Kd​ (Binding Affinity)	≤3.0×10−9 M	FRET Quenching Assay	[5]
EC50​ (E. coli RNAP)	∼20 nM	In vitro Transcription Assay	[3]
pKa (Hydroxyl Group)	1.8	Potentiometric Titration	[1]
Inhibition Length	2-3 nucleotides	Abortive Initiation Assay	[4]

Self-Validating Experimental Protocols

To ensure the highest degree of scientific integrity, the thermodynamic parameters of Rifamycin SV(1-) binding are determined using self-validating assay systems. Below are the field-proven methodologies used to map these interactions.

Protocol A: FRET-Based Distance-Restrained Docking for Kd​ Determination

Causality: Rifamycin SV(1-) possesses a broad absorption spectrum (peaking around 445 nm) that heavily overlaps with the emission spectra of common fluorophores. This intrinsic property allows it to act as an efficient Förster Resonance Energy Transfer (FRET) acceptor (a "dark quencher") when paired with a fluorescently labeled RNAP subunit[5].

Step-by-Step Methodology:

• Enzyme Preparation: Purify E. coli RNAP core enzyme and a σ70 subunit covalently labeled with a fluorescent donor at a specific, structurally defined cysteine residue.

• Complex Formation: Incubate the core enzyme and labeled σ70 to form the RNAP holoenzyme.

• Titration: Systematically titrate Rifamycin SV(1-) from 0.1 nM to 100 nM into the reaction mixture.

• Measurement: Record the concentration-dependent decrease in donor fluorescence.

• Self-Validation (Critical Step): Perform a parallel titration using an RNAP mutant known to confer rifamycin resistance (e.g., rpoB S531L). The complete absence of fluorescence quenching in the mutant validates that the signal drop in the wild-type is strictly due to specific binding within the RBP, ruling out non-specific collisional quenching.

• Data Analysis: Fit the quenching curve to a single-site binding isotherm to extract the Kd​ ( ≤3.0 nM)[5].

Figure 2: FRET-based experimental workflow for determining Rifamycin SV(1-) binding affinity.

Protocol B: Abortive Initiation Assay for Functional Validation

Causality: If the steric occlusion model is accurate, RNAP should initiate transcription normally but fail to transition into the elongation phase[4]. Step-by-Step Methodology:

• Incubate wild-type RNAP with a standardized promoter DNA template.

• Introduce Rifamycin SV(1-) at a saturating concentration ( 10×Kd​ ).

• Initiate transcription by adding a mixture of NTPs, including [α−32P] -labeled UTP.

• Quench the reaction after 10 minutes and resolve the RNA products on a high-resolution denaturing polyacrylamide gel.

• Observation: Autoradiography will reveal a massive accumulation of 2-to-3 nucleotide radiolabeled abortive transcripts, with a complete absence of full-length mRNA[4]. A no-drug control lane validates the enzyme's baseline processivity.

Mechanisms of Resistance

Evolutionary pressure from Rifamycin SV(1-) binding has driven bacteria to develop specific resistance mechanisms that disrupt this high-affinity interaction.

• Target Modification: Point mutations in the rpoB gene (most commonly at residues His526 or Ser531) alter the geometric and electrostatic architecture of the binding pocket. These mutations drastically reduce the binding affinity, pushing the Kd​ from the low nanomolar range to >1μM , rendering the drug clinically ineffective[3].

• Enzymatic Inactivation: Environmental bacteria and certain pathogens express Arr enzymes (ADP-ribosyltransferases). These enzymes catalyze the transfer of an ADP-ribose moiety from NAD+ to the C23 hydroxyl group on the ansa bridge of Rifamycin SV(1-)[6]. This bulky, negatively charged modification creates a severe steric clash with the RNAP binding pocket, completely preventing the drug from entering the exit channel.

Figure 3: Primary bacterial resistance mechanisms against Rifamycin SV(1-) binding.

References

• [3] Title: Inhibition of RNA Polymerase by Rifampicin and Rifamycin-Like Molecules Source: PMC - NIH URL: [Link]

• [4] Title: Rifamycins do not function by allosteric modulation of binding of Mg2+ to the RNA polymerase active center Source: Proceedings of the National Academy of Sciences (PNAS) URL: [Link]

• [6] Title: Rifamycin antibiotic resistance by ADP-ribosylation: Structure and diversity of Arr Source: Proceedings of the National Academy of Sciences (PNAS) URL: [Link]

• [5] Title: Distance-Restrained Docking of Rifampicin and Rifamycin SV to RNA Polymerase Using Systematic FRET Measurements Source: Biophysical Journal URL: [Link]

• [1] Title: Rifamycin | C37H47NO12 | CID 6324616 Source: PubChem - NIH URL: [Link]

• [2] Title: rifamycin SV(1-) (CHEBI:84571) Source: EMBL-EBI URL: [Link]

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• 6. pnas.org [pnas.org]

Crystal Structure and Conformational Analysis of Rifamycin SV(1-): A Structural Biology Whitepaper

Executive Summary

Rifamycin SV is a cornerstone ansamycin antibiotic, fundamentally critical in the treatment of mycobacterial infections such as tuberculosis. At physiological pH, the molecule exists predominantly as its mono-anion, Rifamycin SV(1-) . Understanding the precise 3D spatial arrangement of this microspecies is paramount for rational drug design. This technical guide provides an in-depth analysis of the crystallographic architecture, ansa chain conformational dynamics, and the mechanistic binding profile of Rifamycin SV(1-) to bacterial DNA-dependent RNA polymerase (RNAP).

The Physicochemical Grounding of the SV(1-) Microspecies

Rifamycins are characterized by a planar naphthoquinone core spanned by a macrocyclic aliphatic "ansa" (handle) chain. While Rifamycin SV can exist in various protonation states, it is the mono-anion—deprotonated specifically at the 5-hydroxy group—that represents the major microspecies at physiological pH (7.3) [1].

The deprotonation is not merely a localized charge event; it induces a systemic electronic redistribution across the naphthoquinone chromophore. This charge stabilization is a prerequisite for the molecule to traverse the bacterial cell envelope and orient itself favorably within the highly polar active site cleft of the RNAP β-subunit.

Crystallographic Architecture of Sodium Rifamycin SV

To capture the bioactive conformation of the SV(1-) anion without the structural noise of polymorphic flexibility, structural biologists isolate it as a sodium salt monohydrate ethanol solvate. As determined by, the crystal structure provides a high-resolution snapshot of the molecule's spatial constraints.

• Space Group & Packing: The crystals belong to the orthorhombic space group P21​21​21​ . This chiral space group is highly characteristic of enantiomerically pure macrocycles, ensuring that the asymmetric unit contains a single, precisely folded conformer.

• Metal Complexation: The Na+ ion plays a critical structural role. It is penta-coordinated, adopting a trigonal bipyramidal geometry. This metal coordination locks the molecule, preventing the ansa chain from undergoing rapid ring-flipping.

• Solvate Network: The crystal lattice is heavily stabilized by intermolecular hydrogen bonding involving O(9), O(10), O(5), and O(6) through the co-crystallized water and ethanol molecules.

Fig 1. Logical relationship of solvates and metal coordination stabilizing the SV(1-) crystal lattice.

Conformational Dynamics of the Ansa Chain

The biological efficacy of Rifamycin SV(1-) is entirely dictated by the conformation of its 17-membered ansa chain. The chromophore is joined to the ansa chain through an amidic junction at C2 and an etheric junction at C12.

Active vs. Inactive Conformations

Structural correlation studies, such as those by , reveal that the overall inclination of the ansa chain relative to the chromophore varies from 64° to 124° in active rifamycins. In Rifamycin SV(1-), the joining points of the ansa chain differ slightly from Rifampicin, but the middle section (C20 to C25) remains rigidly conserved. This central segment dictates the spatial orientation of the C21 and C23 hydroxyl groups—the primary pharmacophoric vectors required for enzyme inhibition.

Mechanistic Translation: RNAP Target Engagement

Rifamycin SV(1-) inhibits bacterial transcription by binding to the β-subunit of RNAP, deep within the DNA/RNA channel. It operates via a steric occlusion model , acting as a physical roadblock that prevents the elongation of the RNA transcript beyond 2-3 nucleotides .

The binding is mediated by a highly conserved 4-point pharmacophore model:

Fig 2. The 4-point pharmacophore interaction between Rifamycin SV(1-) and the RNAP β-subunit.

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols detail the isolation and conformational verification of Rifamycin SV(1-).

Protocol 1: Crystallization of Sodium Rifamycin SV Monohydrate Ethanol Solvate

Causality Focus: Controlling the ionization state and utilizing a binary solvent system to satisfy metal coordination requirements.

• Deprotonation & Salt Formation: Suspend highly purified Rifamycin SV in deionized water. Carefully titrate with 0.1M NaOH until the pH stabilizes at exactly 7.3. Why: This selectively deprotonates the C5-hydroxyl group, isolating the SV(1-) microspecies and preventing polymorphic mixtures during nucleation.

• Solvent Integration: Add absolute ethanol to the aqueous solution in a 1:1 (v/v) ratio. Why: The amphiphilic nature of the sodium salt requires a binary system; water coordinates the Na+ ion, while ethanol bridges the hydrophobic naphthoquinone core to the polar lattice network.

• Controlled Evaporation: Transfer the solution to a crystallization dish and cover with perforated parafilm. Incubate at 4°C in the dark for 7–14 days. Why: Slow thermal kinetics allow the ansa chain to adopt its lowest-energy conformation without steric clashing, yielding diffraction-quality crystals.

• Diffraction & Phase Resolution: Mount a single crystal on a diffractometer. Solve the structure using direct methods. Why: The heavy sodium atom provides sufficient anomalous scattering to overcome the phase problem, allowing structural refinement to an R-factor of <0.07.

Protocol 2: Solution-State Conformational Probing via 1H-15N HSQC NMR

Causality Focus: Validating that the solid-state crystal conformation is retained in an aqueous, physiological environment.

• Isotope Labeling: Express and purify the target RNAP β-subunit domain in minimal media enriched with 15NH4​Cl . Why: 15N labeling allows for 2D HSQC NMR, which filters out the complex proton background of the unlabelled Rifamycin SV(1-) ligand.

• Ligand Titration: Acquire a baseline HSQC spectrum of the apo-protein. Titrate Rifamycin SV(1-) into the sample in molar equivalents (e.g., 1:1, 1:4, 1:8). Why: Incremental addition allows tracking of Chemical Shift Perturbations (CSPs) in the fast-to-intermediate exchange regime, mapping the exact binding interface.

• Data Synthesis: Map the perturbed residues onto the RNAP crystal structure. Why: Congruence between the NMR CSPs and the crystallographic 4-point pharmacophore validates the structural integrity of the SV(1-) conformation in solution.

Fig 3. Step-by-step workflow for the crystallization and conformational validation of Rifamycin SV(1-).

Quantitative Data Summaries

The following tables synthesize the critical quantitative metrics defining the structural biology of Rifamycin SV(1-).

Table 1: Crystallographic Parameters of Sodium Rifamycin SV | Parameter | Value | Significance | | :--- | :--- | :--- | | Chemical Formula | C37​H46​NNaO12​⋅H2​O⋅C2​H6​O | Confirms the monohydrate ethanol solvate state. | | Space Group | P21​21​21​ | Chiral, enantiomerically pure packing. | | Unit Cell Dimensions | a=12.061 Å, b=13.936 Å, c=24.731 Å | Defines the volumetric constraints of the lattice. | | Z (Molecules/cell) | 4 | Standard for this orthorhombic space group. | | R-factor | 0.069 | High reliability and resolution of the coordinate data. |

Table 2: Key Pharmacophore Distances (Rifamycin SV(1-) to RNAP)

Rifamycin SV(1-) Atom	RNAP Target Residue	Interaction Type	Approximate Distance (Å)
C1=O	Ser531 / Gln513	Hydrogen Bond	2.8 - 3.1
C8-OH	Arg529	Hydrogen Bond	2.7 - 2.9
C21-OH	His526 / Asp516	Hydrogen Bond	2.6 - 3.0

| C23-OH | Phe514 | Van der Waals / Steric | 3.5 - 4.0 |

Conclusion

The crystal structure and conformational analysis of Rifamycin SV(1-) provide a definitive blueprint for understanding ansamycin-class antibiotics. By isolating the molecule as a sodium salt monohydrate ethanol solvate, researchers have successfully mapped the rigid central segment of the ansa chain (C20-C25) that is universally required for RNAP inhibition. The self-validating combination of X-ray crystallography and solution-state NMR ensures that the 4-point pharmacophore model remains a robust foundation for the rational design of next-generation, resistance-evading rifamycin derivatives.

References

• EMBL-EBI. "rifamycin SV(1-) (CHEBI:84571)." Chemical Entities of Biological Interest (ChEBI). URL:[Link]

• Arora, S. K. "Correlation of structure and activity in ansamycins. Molecular structure of sodium rifamycin SV." Molecular Pharmacology, 1983, 23(1), 133-140. URL:[Link]

• Bacchi, A., et al. "Comprehensive Study on Structure−Activity Relationships of Rifamycins: Discussion of Molecular and Crystal Structure and Spectroscopic and Thermochemical Properties of Rifamycin O." Journal of Medicinal Chemistry, 1998, 41(13), 2319-2332. URL:[Link]

• Campbell, E. A., et al. "Structural Mechanism for Rifampicin Inhibition of Bacterial RNA Polymerase." Cell, 2001, 104(6), 901-912. URL:[Link]

The Electronic Architecture of Rifamycin SV Monoanion: A Guide for Drug Development Professionals

An In-depth Technical Guide on the Electronic Structure of the Rifamycin SV(1-) Monoanion

Authored by: Senior Application Scientist, Gemini Division

Abstract

Rifamycin SV, a cornerstone of antibacterial therapy, owes its potent biological activity to a complex interplay of its structural and electronic properties. This technical guide provides a comprehensive exploration of the electronic structure of the rifamycin SV(1-) monoanion, the physiologically relevant form of the molecule. By synthesizing experimental data and computational modeling, we aim to provide researchers, scientists, and drug development professionals with a deeper understanding of the molecule's redox behavior, spectroscopic signatures, and the electronic underpinnings of its mechanism of action. This knowledge is critical for the rational design of next-generation rifamycin derivatives with enhanced efficacy and reduced susceptibility to resistance.

Introduction: The Significance of Rifamycin SV's Electronic Structure

Rifamycins are a class of macrocyclic antibiotics renowned for their efficacy against a broad spectrum of bacteria, most notably Mycobacterium tuberculosis.[1][2] Their mechanism of action involves the inhibition of bacterial DNA-dependent RNA polymerase (RNAP), a crucial enzyme for transcription.[3][4] The interaction between rifamycins and RNAP is highly specific and is dictated by the three-dimensional conformation and electronic properties of the antibiotic.

Rifamycin SV exists in a redox equilibrium with its oxidized form, rifamycin S.[5] This reversible two-electron oxidation-reduction system is central to its biological activity.[5][6] The monoanionic form of rifamycin SV, with a deprotonated hydroxyl group, is the predominant species at physiological pH. Understanding the distribution of electron density, the nature of its frontier molecular orbitals (HOMO and LUMO), and its susceptibility to oxidation is paramount for several reasons:

• Mechanism of Action: The electronic structure governs the non-covalent interactions (e.g., hydrogen bonding, van der Waals forces) between rifamycin SV and the RNAP binding pocket.[3]

• Redox Cycling and ROS Generation: The oxidation of rifamycin SV to rifamycin S can lead to the generation of reactive oxygen species (ROS), which contributes to its bactericidal activity.[5][6]

• Drug Metabolism and Inactivation: The naphthohydroquinone core of rifamycin SV is susceptible to enzymatic oxidation, which can inactivate the drug.[7]

• Rational Drug Design: A detailed understanding of the electronic properties can guide the synthesis of new rifamycin analogs with improved potency, altered redox potentials, and reduced susceptibility to metabolic inactivation.

This guide will delve into the experimental and computational methodologies used to probe the electronic structure of the rifamycin SV(1-) monoanion, presenting key findings and their implications for drug development.

Experimental Approaches to Elucidating Electronic Structure

Electrochemical Characterization: Probing Redox Behavior

Cyclic voltammetry (CV) is a powerful electrochemical technique for investigating the redox properties of molecules. It provides information on the formal reduction potential (E°'), the number of electrons transferred, and the stability of the oxidized and reduced species. For rifamycin SV, CV can be used to study the SV/S redox couple.

Experimental Protocol: Cyclic Voltammetry of Rifamycin SV

• Preparation of the Analyte Solution:

  • Dissolve a known concentration of rifamycin SV (e.g., 1 mM) in a suitable aprotic solvent (e.g., acetonitrile or dimethylformamide) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium perchlorate).

  • The use of an aprotic solvent is crucial to avoid proton-coupled electron transfer reactions that can complicate the voltammogram.

• Electrochemical Cell Setup:

  • Employ a standard three-electrode cell configuration:

    • Working Electrode: Glassy carbon or platinum electrode.

    • Reference Electrode: Saturated calomel electrode (SCE) or Ag/AgCl electrode.

    • Counter Electrode: Platinum wire.

• Data Acquisition:

  • Deaerate the solution with an inert gas (e.g., argon or nitrogen) for at least 15 minutes to remove dissolved oxygen, which can interfere with the measurement.

  • Scan the potential from an initial value where no reaction occurs towards a more positive potential to induce oxidation, and then reverse the scan.

  • Record the current response as a function of the applied potential.

• Data Analysis:

  • Determine the formal reduction potential (E°') as the midpoint of the anodic and cathodic peak potentials (Epa and Epc).

  • The peak separation (ΔEp = Epa - Epc) provides information about the reversibility of the redox process. For a reversible one-electron process, ΔEp is approximately 59 mV at 25°C.

Causality Behind Experimental Choices:

• Aprotic Solvent: To isolate the electron transfer process from proton transfer events.

• Supporting Electrolyte: To ensure sufficient conductivity of the solution and minimize IR drop.

• Inert Atmosphere: To prevent the reduction of oxygen, which would obscure the electrochemical signal of rifamycin SV.

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}

Caption: Workflow for the cyclic voltammetry of rifamycin SV.

Spectroscopic Techniques: Mapping Electronic Transitions

UV-Visible absorption spectroscopy provides insights into the electronic transitions within a molecule. The absorption of light promotes an electron from a lower energy molecular orbital to a higher energy one. For rifamycin SV, the UV-Vis spectrum is characterized by distinct absorption bands corresponding to π-π* and n-π* transitions within the naphthoquinone chromophore.

In a phosphate buffer solution at pH 7.3, rifamycin SV exhibits absorption maxima at approximately 223 nm, 314 nm, and 445 nm.[8] The deprotonation of the hydroxyl groups in the monoanionic form leads to a bathochromic (red) shift of the long-wavelength absorption band compared to the neutral species, indicating a smaller HOMO-LUMO gap. The presence of metal ions like Cu(II) can also influence the absorption spectrum, suggesting complex formation.[9]

Electron Spin Resonance (ESR) spectroscopy is a technique that detects unpaired electrons. It is particularly useful for studying radical intermediates, such as the semiquinone radical formed during the one-electron oxidation of the rifamycin SV monoanion.[10] ESR studies have confirmed the formation of a semiquinone radical of rifamycin SV under aerobic conditions, a process that can be inhibited by superoxide dismutase.[10]

Computational Modeling: A Deeper Dive into the Electronic Landscape

Computational chemistry, particularly Density Functional Theory (DFT), has become an indispensable tool for elucidating the electronic structure of complex molecules like rifamycin SV.[11][12][13] These methods allow for the calculation of a wide range of electronic properties, providing a theoretical framework to interpret experimental observations.

Density Functional Theory (DFT) Calculations

DFT calculations can provide detailed information about:

• Optimized Molecular Geometry: The most stable three-dimensional arrangement of atoms.

• Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding chemical reactivity. The energy of the HOMO is related to the molecule's ability to donate electrons (oxidation potential), while the LUMO energy relates to its ability to accept electrons (reduction potential). The HOMO-LUMO energy gap (ΔE) is an indicator of the molecule's kinetic stability and its electronic absorption properties.[11]

• Molecular Electrostatic Potential (MEP): The MEP map visualizes the charge distribution on the molecule's surface, identifying electron-rich (nucleophilic) and electron-poor (electrophilic) regions. This is invaluable for predicting sites of interaction with biological targets.[11]

Methodology for DFT Calculations of Rifamycin SV(1-) Monoanion:

• Structure Preparation: Start with a crystal structure of rifamycin SV or build the molecule using a molecular modeling program. The monoanionic state is typically modeled by removing a proton from one of the phenolic hydroxyl groups.

• Choice of Functional and Basis Set: The accuracy of DFT calculations depends on the chosen functional and basis set. A common choice for organic molecules is the B3LYP hybrid functional with a 6-31G(d,p) basis set.[11]

• Geometry Optimization: Perform a geometry optimization to find the minimum energy conformation of the monoanion.

• Frequency Calculation: A frequency calculation should be performed on the optimized geometry to ensure that it corresponds to a true minimum on the potential energy surface (no imaginary frequencies).

• Property Calculations: Calculate the desired electronic properties, such as FMO energies and the MEP.

Causality Behind Methodological Choices:

• B3LYP Functional: A widely used and well-benchmarked hybrid functional that often provides a good balance between accuracy and computational cost for organic molecules.

• 6-31G(d,p) Basis Set: A Pople-style basis set that includes polarization functions on both heavy atoms (d) and hydrogen atoms (p), which are important for describing the electronic distribution accurately.

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}

Caption: A typical workflow for DFT calculations on the rifamycin SV monoanion.

Insights from Computational Studies

DFT studies on rifamycin derivatives have provided valuable insights into their electronic structure. For instance, a study on rifampicin, a closely related derivative, using the B3LYP/6-31G(d,p) level of theory, revealed a HOMO-LUMO energy gap of 2.878 eV.[11] The MEP map of rifampicin identified the electronegative oxygen atoms of the carbonyl and hydroxyl groups as potential sites for electrophilic attack.[11]

For the rifamycin SV(1-) monoanion, the HOMO is expected to be localized primarily on the deprotonated naphthohydroquinone ring system, making this region susceptible to oxidation. The LUMO is likely to be distributed over the conjugated π-system of the chromophore. The precise energies and distributions of these orbitals will influence the molecule's redox potential and its reactivity.

Synthesis of Findings and Implications for Drug Development

The electronic structure of the rifamycin SV(1-) monoanion is a critical determinant of its antibacterial activity. The key takeaways from experimental and computational investigations are summarized below:

Table 1: Summary of Electronic Properties of Rifamycin SV and its Monoanion

Property	Experimental Observation/Computational Prediction	Significance
Redox Potential (SV/S)	Reversible two-electron process.[5]	Central to the generation of ROS and bactericidal activity.[6]
UV-Vis Absorption	Maxima at ~223, 314, and 445 nm (pH 7.3).[8]	Characteristic of the naphthoquinone chromophore; shifts upon deprotonation.
HOMO Localization	Predicted to be on the naphthohydroquinone ring.	Site of electron donation and susceptibility to oxidation.
LUMO Localization	Predicted to be on the conjugated π-system.	Site of electron acceptance.
MEP	Electron-rich regions around hydroxyl and carbonyl oxygens.[11]	Key sites for hydrogen bonding with the RNAP target.[3]

Implications for Drug Development:

• Modulating Redox Potential: Modifications to the ansa chain or the chromophore that alter the electron density of the naphthohydroquinone ring can tune the redox potential. This could lead to analogs with enhanced ROS-generating capabilities or, conversely, increased stability against oxidative inactivation. The presence of an electron-deficient naphthoquinone core is associated with greater potency against certain bacteria.[7]

• Improving Target Binding: By understanding the MEP, medicinal chemists can design derivatives with modified substituents that enhance the hydrogen bonding network with RNAP, potentially increasing binding affinity and overcoming resistance mutations.

• Overcoming Metabolic Inactivation: The susceptibility of the naphthohydroquinone core to oxidation is a key liability.[7] Computational studies can help predict the sites of metabolic attack, guiding the design of analogs with improved metabolic stability.

• Structure-Activity Relationships: A thorough understanding of the electronic structure provides a rational basis for interpreting structure-activity relationships (SAR). For example, the presence of charged groups can significantly impact pharmacokinetic properties by preventing absorption.[14]

Conclusion

The electronic structure of the rifamycin SV(1-) monoanion is a multifaceted topic with profound implications for its antibacterial activity and the development of new therapeutic agents. A synergistic approach, combining experimental techniques like cyclic voltammetry and spectroscopy with the predictive power of computational methods like DFT, provides a comprehensive picture of the molecule's electronic landscape. This in-depth understanding empowers researchers to rationally design the next generation of rifamycin antibiotics with enhanced efficacy, improved pharmacokinetic profiles, and the ability to combat the growing threat of antibiotic resistance.

References

• MedchemExpress.com. Rifamycin S | Antibiotic Agent.
• ResearchGate.
• Kono, Y. (1983). Oxygen Enhancement of Bactericidal Activity of Rifamycin SV on Escherichia coli and Aerobic Oxidation of Rifamycin SV to Rifamycin S Catalyzed by Manganous Ions: The Role of Superoxide. The Journal of Biochemistry.
• Rao, G. S., & Cederbaum, A. I. (1995). A Comparative Study of the Redox-Cycling of a Quinone (Rifamycin S) and a Quinonimine (Rifabutin)
• Pellegatti, M., et al. (1985). A study of structure-activity relationships in 4-deoxypyrido[1',2'-1,2]imidazo[5,4-c]rifamycin SV derivatives by electron spectroscopy for chemical analysis and 1H NMR. PubMed.
• Benbouguerra, Y., et al. (2025). Molecular docking study and pharmacokinetic insights of rifampicin in pure and capsule dosage forms. PMC.
• Siegel, M. M., et al. (1993). Characterization of Three Rifamycins via Electrospray Mass Spectrometry and HPLC-Thermospray Mass Spectrometry. Journal of the American Society for Mass Spectrometry.
• Rudraraju, M., et al. (2020). Blocking Bacterial Naphthohydroquinone Oxidation and ADP-Ribosylation Improves Activity of Rifamycins against Mycobacterium abscessus. Antimicrobial Agents and Chemotherapy.
• International Journal of Innovative Research in Science, Engineering and Technology. (2019). Computational Study of the Electronic Structures of Some Antibiotics.
• ResearchGate. Rifamycin antibiotics - New compounds and synthetic methods. Part 1: Study of the reaction of 3-formylrifamycin SV with primary alkylamines or ammonia.
• Siegel, M. M., et al. (1993). Characterization of three rifamycins via electrospray mass spectrometry and HPLC-thermospray mass spectrometry. PubMed.
• Brufani, M., et al. (1998). Comprehensive Study on Structure−Activity Relationships of Rifamycins: Discussion of Molecular and Crystal Structure and Spectroscopic and Thermochemical Properties of Rifamycin O. Journal of Medicinal Chemistry.
• da Silva, J. C., et al. (2024). DFT calculations of structural, chemical, electronic and thermodynamic properties of Rifampicin and Oxalic Acid.
• Kono, Y., et al. (1983). Electron spin resonance studies on the oxidation of rifamycin SV catalyzed by metal ions. The Journal of Biochemistry.
• ResearchGate. Absorption spectra of rifamycin SV in presence ([Cu(II)]ˆ1 mg ml À1 )...
• The Merck Index Online. (2013). Rifamycin SV.
• Wang, Y. K., & Arora, S. K. (1987). Correlation of Structure and Activity in Ansamycins: Structure, Conformation, and Interactions of Antibiotic Rifamycin S. PubMed.
• Stanciu, L. A., et al. (2023). State of the Art on Developments of (Bio)

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• 14. A study of structure-activity relationships in 4-deoxypyrido[1',2'-1,2]imidazo[5,4-c]rifamycin SV derivatives by electron spectroscopy for chemical analysis and 1H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

pharmacokinetics of rifamycin SV(1-) in vitro models

An In-Depth Technical Guide to the In Vitro Pharmacokinetics of Rifamycin SV

Introduction: A Modern Look at a Classic Antibiotic

Rifamycin SV, a cornerstone of the ansamycin class of antibiotics, has a long-standing history in combating bacterial infections.[1] As drug development paradigms evolve, a deep and mechanistic understanding of a compound's pharmacokinetic profile is no longer a late-stage consideration but a critical early-stage gatekeeper for success. For researchers, scientists, and drug development professionals, characterizing the journey of a drug in vitro provides the foundational data to predict its behavior in vivo, mitigating risks and optimizing therapeutic potential.

This guide moves beyond a simple recitation of facts to provide a comprehensive framework for investigating the in vitro pharmacokinetics of Rifamycin SV. We will explore not just the "what" but the critical "why" behind each experimental choice, grounding our protocols in scientific integrity and field-proven insights. The objective is to equip you with the knowledge to design, execute, and interpret a robust in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) program for Rifamycin SV and similar macrocyclic antibiotics.

Section 1: Foundational Physicochemical Properties: The Blueprint for Behavior

A molecule's intrinsic chemical and physical properties are the primary determinants of its pharmacokinetic destiny. For Rifamycin SV, understanding its solubility, stability, and ionization state is the mandatory first step, as these parameters dictate the design of every subsequent biological assay.

The macrocyclic structure of Rifamycin SV presents unique challenges and characteristics. It is slightly soluble in water but very soluble in organic solvents like methanol and ethanol.[2] Its stability is highly pH-dependent, with rapid decomposition in acidic or alkaline conditions.[3][4] This necessitates careful buffer selection and pH control in all experimental setups to ensure the integrity of the test compound.

Table 1: Key Physicochemical Properties of Rifamycin SV

Property	Value	Significance for In Vitro Models
Molecular Formula	C₃₇H₄₇NO₁₂[1]	Defines molarity for stock solutions.
Molecular Weight	697.8 g/mol [1]	Essential for concentration calculations.
pKa	~5.17 (Predicted)[5]	Influences solubility and membrane transport; Rifamycin SV will be predominantly ionized at physiological pH (7.4).[6]
Aqueous Solubility	Slightly soluble; ~50 mg/mL in ethanol[2][7]	Dictates the need for organic co-solvents (e.g., DMSO, ethanol) for stock solutions and the maximum achievable concentration in aqueous assay buffers.[8]
Chemical Stability	Unstable in acidic (pH < 4) and alkaline (pH > 8) conditions.[3][4]	Requires use of neutral pH buffers (e.g., pH 7.4) for most assays. Addition of antioxidants like ascorbate can prevent oxidation.[2]
UV max (pH 7.3)	223, 314, 445 nm[2]	Provides wavelengths for quantification using UV-Vis spectrophotometry.[9]

Protocol 1: Aqueous Solubility and Stability Assessment (Kinetic Method)

Causality: This protocol is designed to determine the practical solubility limit and degradation rate of Rifamycin SV in your specific assay buffer. Using a high-concentration DMSO stock minimizes the organic solvent percentage, reflecting a more physiologically relevant condition. Monitoring both UV absorbance and HPLC peak area provides a dual-validation system, distinguishing between precipitation (loss of absorbance) and chemical degradation (disappearance of parent peak).

Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of Rifamycin SV in 100% DMSO.

• Buffer Preparation: Prepare the primary aqueous buffer to be used in subsequent assays (e.g., Phosphate-Buffered Saline, PBS, pH 7.4).

• Incubation Setup: Add the 10 mM stock solution to the aqueous buffer to achieve a final nominal concentration of 100 µM (ensure final DMSO concentration is ≤1%). Prepare triplicate samples.

• Timepoint Zero (T=0): Immediately after mixing, centrifuge a 100 µL aliquot at ~15,000 x g for 10 minutes.

  • Carefully collect the supernatant.

  • Analyze via a validated HPLC-UV method to determine the initial concentration (C₀).[10]

  • Measure the UV-Vis spectrum (200-500 nm) to confirm the initial absorbance profile.[11]

• Incubation: Incubate the remaining samples at 37°C with gentle shaking.

• Subsequent Timepoints: At 1, 2, 4, and 24 hours, repeat the centrifugation and analysis steps performed at T=0.

• Data Analysis:

  • Solubility: The concentration measured at T=0 (C₀) represents the kinetic aqueous solubility.

  • Stability: Plot the percentage of Rifamycin SV remaining (relative to C₀) versus time. Calculate the half-life (t₁/₂) from the degradation curve. A loss of >10% over the typical assay duration (e.g., 2 hours) may require adjustments to experimental design.

Section 2: Membrane Permeability: Predicting Intestinal Absorption

For orally administered drugs, crossing the intestinal epithelium is the first major hurdle. The Caco-2 cell monolayer assay is the gold-standard in vitro model for this process.[12] These human colon adenocarcinoma cells differentiate into a polarized monolayer with tight junctions and express key uptake and efflux transporters, providing a robust system to model both passive diffusion and active transport.[13][14]

Diagram 1: Caco-2 Permeability Assay Workflow

Caption: Workflow for assessing Rifamycin SV permeability using the Caco-2 model.

Protocol 2: Bidirectional Caco-2 Permeability Assay

Causality: A bidirectional assay (measuring permeability from Apical-to-Basolateral, A-to-B, and Basolateral-to-Apical, B-to-A) is crucial. It not only determines the rate of absorption (Papp A-to-B) but also identifies if the drug is a substrate of efflux transporters like P-glycoprotein (P-gp). An efflux ratio (Papp B-to-A / Papp A-to-B) greater than 2 is a strong indicator of active efflux.[12] Measuring transepithelial electrical resistance (TEER) before and after the experiment is a self-validating step to confirm monolayer integrity was not compromised by the test compound.[15]

Methodology:

• Cell Culture: Culture Caco-2 cells on Transwell inserts for 21-28 days until a differentiated monolayer is formed.

• Integrity Check: Measure the TEER of each monolayer. Only use inserts with TEER values >250 Ω·cm².

• Assay Buffer: Use Hanks' Balanced Salt Solution (HBSS) buffered with HEPES to pH 7.4.

• A-to-B Permeability:

  • Wash monolayers with pre-warmed HBSS.

  • Add Rifamycin SV (e.g., 10 µM) in HBSS to the apical (donor) chamber.

  • Add fresh HBSS to the basolateral (receiver) chamber.

  • Incubate at 37°C with gentle shaking.

  • At 30, 60, 90, and 120 minutes, take a sample from the basolateral chamber, replacing the volume with fresh HBSS.

• B-to-A Permeability:

  • Concurrently, perform the same experiment but add Rifamycin SV to the basolateral (donor) chamber and sample from the apical (receiver) chamber.

• Quantification: Analyze the concentration of Rifamycin SV in all samples using a validated LC-MS/MS method.

• Calculation:

  • Calculate the apparent permeability coefficient (Papp) in cm/s using the formula: Papp = (dQ/dt) / (A * C₀) Where:

    • dQ/dt is the steady-state flux rate (amount of drug appearing in the receiver chamber per unit time).

    • A is the surface area of the Transwell membrane (cm²).

    • C₀ is the initial concentration in the donor chamber.

• Post-Assay Integrity Check: Measure TEER again to ensure monolayer integrity was maintained.

Table 2: Interpretation of Caco-2 Papp Values

Papp (x 10⁻⁶ cm/s)	Predicted Human Absorption	Classification
< 1	< 30%	Low
1 - 10	30% - 80%	Moderate
> 10	> 80%	High

Section 3: Plasma Protein Binding: The Free Drug Hypothesis

Only the unbound (free) fraction of a drug in plasma is available to interact with its target, be metabolized, or be excreted.[16] Therefore, determining the fraction unbound (fᵤ) is a critical parameter for interpreting efficacy and clearance data. For rifamycins, which are known to bind to serum albumins, this is particularly important.[17] Rapid Equilibrium Dialysis (RED) is a widely adopted method that uses a semipermeable membrane to separate a drug-spiked plasma chamber from a buffer chamber, allowing the free drug to equilibrate across the membrane.[18]

Diagram 2: Principle of Rapid Equilibrium Dialysis (RED)

Caption: Workflow for determining metabolic stability in human liver microsomes.

Protocol 4: Metabolic Stability in Human Liver Microsomes (HLM)

Causality: This protocol determines the intrinsic clearance (Clᵢₙₜ) of Rifamycin SV. By running parallel incubations with and without the key CYP cofactor NADPH, we can distinguish between CYP-mediated metabolism and metabolism by other enzymes (like esterases) that do not require NADPH. [19]The reaction is initiated by adding the cofactor after a pre-incubation step, which ensures all components are at the correct temperature for an accurate T=0 reading. Quenching with cold acetonitrile containing an internal standard stops the reaction and precipitates proteins, while the internal standard corrects for any variability during sample processing and analysis.

Methodology:

• Reagent Preparation:

  • Prepare a reaction buffer (0.1 M potassium phosphate, pH 7.4).

  • Prepare a 10 mM NADPH stock solution in buffer.

  • Prepare a quenching solution (cold acetonitrile with a suitable internal standard, e.g., a structurally similar but stable compound).

• Incubation Master Mix: In the reaction buffer, prepare a master mix containing HLMs (final concentration 0.5 mg/mL) and Rifamycin SV (final concentration 1 µM).

• Pre-incubation: Pre-incubate the master mix at 37°C for 5 minutes.

• Reaction Initiation: Split the master mix into two sets of tubes.

  • Test Group: Initiate the reaction by adding the NADPH stock solution.

  • Control Group: Add an equal volume of buffer (no NADPH).

• Time-course Sampling: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot from each reaction tube and add it to a corresponding tube containing the cold quenching solution. The T=0 sample is taken immediately after adding NADPH.

• Sample Processing: Vortex all quenched samples, centrifuge at high speed to pellet the precipitated protein.

• Analysis: Transfer the supernatant to an analysis plate and quantify the remaining Rifamycin SV concentration using LC-MS/MS.

• Data Analysis:

  • Plot the natural log of the percentage of Rifamycin SV remaining versus time.

  • The slope of the linear portion of this plot (k) is the elimination rate constant.

  • Calculate the half-life (t₁/₂) = 0.693 / k.

  • Calculate intrinsic clearance (Clᵢₙₜ, in µL/min/mg protein) = (k * 1000) / HLM concentration.

Section 5: Drug-Transporter Interactions: A Two-Way Street

Rifamycin SV is not just a passenger; it actively interacts with drug transporters that govern its entry into and exit from cells. It is a potent inhibitor of several Organic Anion Transporting Polypeptides (OATPs), which are crucial for hepatic uptake. [20][21]It has also been shown to be an inducer of P-glycoprotein (P-gp), an efflux transporter that can limit intestinal absorption and facilitate biliary excretion. [22][23]Understanding this dual interaction is key to predicting drug-drug interactions (DDIs).

Diagram 4: Rifamycin SV Interaction with Hepatic Transporters

Caption: Rifamycin SV inhibits OATP-mediated uptake and induces P-gp-mediated efflux.

Protocol 5: OATP1B1 Inhibition Assay

Causality: This protocol uses a cell line (e.g., HEK293) that overexpresses a single transporter (OATP1B1) and compares it to a control cell line (parental HEK293). This allows for the specific measurement of OATP1B1-mediated transport. By measuring the uptake of a known fluorescent OATP1B1 substrate in the presence and absence of Rifamycin SV, we can calculate the IC₅₀—the concentration of Rifamycin SV required to inhibit 50% of the transporter's activity. This is a direct, functional assessment of inhibitory potential.

Methodology:

• Cell Seeding: Seed OATP1B1-expressing cells and parental control cells in parallel on 96-well plates.

• Pre-incubation: Wash cells with pre-warmed buffer. Pre-incubate them for 10 minutes at 37°C with buffer containing a serial dilution of Rifamycin SV (or buffer alone for control wells).

• Reaction Initiation: Add a known fluorescent OATP1B1 substrate (e.g., Estradiol-17β-glucuronide with a fluorescent tag) to all wells and incubate for a short period (e.g., 5 minutes) at 37°C.

• Reaction Termination: Stop the uptake by rapidly washing the wells with ice-cold buffer.

• Lysis and Detection: Lyse the cells and measure the intracellular fluorescence using a plate reader.

• Data Analysis:

  • Subtract the fluorescence signal from the parental cells (non-specific uptake) from the OATP1B1-expressing cells to get the net transporter-mediated uptake.

  • Plot the percent inhibition of net uptake versus the concentration of Rifamycin SV.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Conclusion: Synthesizing the In Vitro Narrative

The in vitro pharmacokinetic profile of Rifamycin SV is a complex interplay of its physicochemical properties and its interactions with biological systems. It is a molecule of moderate to high permeability but is subject to efflux by P-gp, which it also induces. Its distribution will be significantly influenced by high plasma protein binding and its potent inhibition of hepatic OATP uptake transporters. Metabolism appears to proceed via both CYP-dependent and independent pathways.

This guide provides a validated, mechanistically-driven framework for elucidating this profile. Each protocol is designed as a self-validating system, from TEER measurements in permeability assays to matrix matching in protein binding studies. By understanding the causality behind each experimental choice, researchers can not only generate high-quality data but also interpret it within the broader context of drug development. This integrated in vitro understanding is the essential foundation for predicting in vivo behavior and ultimately advancing promising compounds toward the clinic.

References

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• Nakai, Y., et al. (1997). In vitro metabolism of a rifamycin derivative by animal and human liver microsomes, whole blood and expressed human CYP3A isoform. Xenobiotica, 27(9), 889-900. [Link]

• Acocella, G. (1970). Physico-Chemical Studies on Rifampicin. Karger Publishers. [Link]

• ChEMBL. (n.d.). Rifamycin SV and rifampicin exhibit differential inhibition of the hepatic rat organic anion transporting polypeptides, Oatp1 and Oatp2. EMBL-EBI. [Link]

• PubChem. (n.d.). rifamycin SV(1-). National Center for Biotechnology Information. [Link]

• Vavricka, S. R., et al. (2002). Interactions of rifamycin SV and rifampicin with organic anion uptake systems of human liver. Hepatology, 36(1), 164-72. [Link]

• Fattinger, K., et al. (2000). Rifamycin SV and rifampicin exhibit differential inhibition of the hepatic rat organic anion transporting polypeptides OATP1 and OATP2. Hepatology, 32(1), 82-6. [Link]

• Anna, G. (2010). Drug-permeability and transporter assays in Caco-2 and MDCK cell lines. Ovid. [Link]

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• Miller, D. M., & Aust, S. D. (1990). Stimulation of microsomal production of reactive oxygen intermediates by rifamycin SV: effect of ferric complexes and comparisons between NADPH and NADH. Archives of Biochemistry and Biophysics, 279(2), 239-46. [Link]

• Thapliyal, S., et al. (2020). Analytical Methods Practiced to Quantitation of Rifampicin: A Captious Survey. Bentham Science. [Link]

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• Pignatello, R., et al. (2023). In Vitro Preliminary Evaluation of a New Rifamycin In Situ Gelling Formulation for Pouchitis Treatment. MDPI. [Link]

• Moro, L., et al. (2021). Pharmacokinetics and Safety of Rifamycin SV after Single and Multiple Doses of MMX® Modified Release Tablets in Healthy Male and Female Volunteers. MDPI. [Link]

• Thapliyal, S., et al. (2020). Analytical Methods Practiced to Quantitation of Rifampicin: A Captious Survey. ResearchGate. [Link]

• Aarnoutse, R. E., et al. (2019). Protein binding of rifampicin is not saturated when using high-dose rifampicin. Journal of Antimicrobial Chemotherapy, 74(4), 986-990. [Link]

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• de Oliveira, A. C., et al. (2013). Effect of pH, mucin and bovine serum on rifampicin permeability through Caco-2 cells. Journal of Pharmacy and Pharmacology, 65(2), 224-31. [Link]

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• European Directorate for the Quality of Medicines & HealthCare. (n.d.). The 1st International Standard for Rifamycin SV. EDQM. [Link]

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• Rosette, C., et al. (2019). Rifamycin SV exhibits strong anti-inflammatory in vitro activity through pregnane X receptor stimulation and NFκB inhibition. Drug Metabolism and Pharmacokinetics, 34(3), 172-180. [Link]

• Tirona, R. G., & Grollman, A. P. (2001). Rifampin and rifabutin and their metabolism by human liver esterases. Clinical Pharmacology & Therapeutics, 69(2), P81. [Link]

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• The Merck Index Online. (n.d.). Rifamycin SV. Royal Society of Chemistry. [Link]

• Pustylnikov, S., et al. (2021). Rifampicin Induces Gene, Protein, and Activity of P-Glycoprotein (ABCB1) in Human Precision-Cut Intestinal Slices. Frontiers in Pharmacology, 12, 680608. [Link]

• Pustylnikov, S., et al. (2021). Rifampicin Induces Gene, Protein, and Activity of P-Glycoprotein (ABCB1) in Human Precision-Cut Intestinal Slices. Frontiers in Pharmacology. [Link]

• Rosette, C., et al. (2019). Rifamycin SV exhibits strong anti-inflammatory in vitro activity through pregnane X receptor stimulation and NFκB inhibition. Drug Metabolism and Pharmacokinetics. [Link]

• Yoshikado, T., et al. (2018). Robust physiologically based pharmacokinetic model of rifampicin for predicting drug–drug interactions via P‐glycoprotein induction and inhibition in the intestine, liver, and kidney. CPT: Pharmacometrics & Systems Pharmacology, 7(3), 189-200. [Link]

• Li, Q., et al. (2019). Rifampin Induces Expression of P-glycoprotein on the THP1 Cell-Derived Macrophages, Causing Decrease Intramacrophage Concentration of Prothionamide. Antimicrobial Agents and Chemotherapy, 63(6), e00045-19. [Link]

• Zeitlinger, M., et al. (2020). Protein Binding in Translational Antimicrobial Development-Focus on Interspecies Differences. MDPI. [Link]

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Protocols & Analytical Methods

Application Note: Utilizing Rifamycin SV(1-) in DNA-Dependent RNA Polymerase Inhibition Assays

Executive Overview & Mechanistic Rationale

Rifamycin SV is a foundational ansamycin antibiotic that exerts potent bactericidal effects by targeting the β-subunit (RpoB) of bacterial DNA-dependent RNA polymerase (RNAP)[1]. In standard in vitro transcription assays buffered to pH 7.9, the molecule exists predominantly in its mono-anionic state, Rifamycin SV(1-). This specific ionization state is non-trivial; it governs aqueous solubility and facilitates critical electrostatic interactions with basic residues within the RNAP active-center cleft.

Unlike DNA-intercalating agents, Rifamycin SV(1-) does not prevent RNAP from binding to the promoter DNA, nor does it block the formation of the first phosphodiester bond[]. Instead, it functions via steric occlusion. The inhibitor binds directly in the RNA exit channel. As the nascent RNA transcript reaches 2 to 3 nucleotides in length, it sterically clashes with the bound Rifamycin SV(1-) molecule, forcing the enzyme into a futile cycle of abortive initiation[1][3].

Fig 1: Mechanistic pathway of RNAP inhibition by Rifamycin SV(1-) via steric occlusion.

Assay Design: Causality & Self-Validation Architecture

Designing a robust RNAP inhibition assay requires strict adherence to the kinetic realities of the enzyme. As a Senior Application Scientist, you must build self-validating systems into your protocol to prevent false positives (e.g., non-specific protein aggregation) and false negatives (e.g., incorrect order of addition).

The Causality of Reagent Addition

Because Rifamycin SV(1-) blocks the exit channel, it must be incubated with the RNAP holoenzyme prior to the addition of NTPs [4]. If NTPs are introduced first, the enzyme rapidly transitions into the elongation phase. Once the nascent RNA exceeds 4 nucleotides, it physically occupies the exit channel, displacing the inhibitor or rendering the binding pocket inaccessible. In this state, the elongating complex is completely refractory to Rifamycin SV(1-)[4].

Self-Validation Controls

To ensure the trustworthiness of the assay, the following internal controls are mandatory:

• Baseline Control (Vehicle): DMSO (matched to the inhibitor stock concentration, typically ≤2% v/v) to establish 100% uninhibited polymerase activity.

• Mechanistic Validation (Post-Initiation Spike): A parallel reaction where Rifamycin SV(1-) is added 5 minutes after NTPs. A valid assay will show near 100% activity here, proving the inhibitor specifically targets initiation and is not acting as a generic RNase or denaturant[4].

• Orthogonal Control: Actinomycin D (a DNA intercalator). Unlike Rifamycin SV(1-), Actinomycin D will inhibit transcription regardless of whether it is added before or after RNAP binds the DNA, validating the integrity of the template[4].

Step-by-Step Protocol: In Vitro RNAP Inhibition Assay

This protocol utilizes a radiometric or fluorescent readout to quantify transcript elongation.

Reagents & Buffers

• Transcription Buffer (1X): 40 mM Tris-HCl (pH 7.9), 50 mM KCl, 10 mM MgCl₂, 1 mM DTT, 0.1 mg/mL BSA.

  • Causality: Mg²⁺ is an absolute requirement for the two-metal-ion catalytic mechanism of RNAP. DTT maintains critical cysteine residues in a reduced state, while BSA prevents non-specific adsorption of the enzyme to plasticware[5].

• Enzyme: E. coli RNAP Core Enzyme and purified σ⁷⁰ factor.

• Inhibitor: Rifamycin SV sodium salt, reconstituted fresh in anhydrous DMSO to prevent aqueous oxidation.

• Quench Buffer: 95% formamide, 20 mM EDTA, 0.05% bromophenol blue.

  • Causality: EDTA rapidly chelates the catalytic Mg²⁺, instantly halting the polymerase reaction[5].

Fig 2: Sequential workflow for the self-validating in vitro RNAP transcription assay.

Methodology

• Holoenzyme Assembly: Combine 50 nM RNAP core enzyme with 150 nM σ⁷⁰ factor in 1X Transcription Buffer. Incubate on ice for 10 minutes, then at 37°C for 5 minutes. Rationale: The 1:3 stoichiometric excess of σ⁷⁰ ensures complete conversion of the core enzyme into the promoter-competent holoenzyme[5].

• Inhibitor Pre-incubation (The Critical Step): Aliquot the holoenzyme into assay tubes. Add Rifamycin SV(1-) in a dose-response titration (e.g., 0.1 nM to 10 µM). Prepare the Vehicle Control and Post-Initiation Spike control tubes. Incubate at 37°C for 15 minutes. Rationale: Allows the inhibitor to achieve thermodynamic equilibrium within the β-subunit pocket before DNA binding induces conformational shifts.

• Open Complex Formation: Add 10 nM of linear DNA template (e.g., containing the λ PR promoter). Incubate at 37°C for 10 minutes. Rationale: RNAP binds the promoter and melts the DNA duplex to form the transcriptionally active open complex.

• Initiation & Catalysis: Initiate the reaction by adding an NTP Mix (200 µM ATP, GTP, CTP, and 50 µM UTP spiked with[α-³²P]-UTP or a fluorescent equivalent). Incubate at 37°C for 15 minutes. Note for Post-Initiation Control: For this specific tube, add the NTP mix first, wait 5 minutes, and then add the Rifamycin SV(1-).

• Quenching & Resolution: Stop the reaction by adding an equal volume of Quench Buffer. Heat denature at 95°C for 5 minutes. Resolve the transcripts via denaturing urea-PAGE or quantify via a microplate scintillation counter.

Quantitative Benchmarks & Data Interpretation

When analyzing the dose-response curves, the IC₅₀ values should strictly align with the mechanistic state of the enzyme. The table below summarizes the expected quantitative profiles and their causal implications.

Assay Condition / Parameter	Expected IC₅₀ Range	Mechanistic Causality / Implication
Wild-Type RNAP + Pre-incubation	10 nM – 50 nM	Standard steric occlusion of the RNA exit channel by Rifamycin SV(1-)[3].
RpoB S531L Mutant RNAP	> 10,000 nM	Point mutation alters the hydrophobic/basic interactions in the Rif-pocket, conferring target-mediated resistance[].
Post-Initiation Spike Control	> 10,000 nM	Validates the steric occlusion mechanism; the elongating RNA physically blocks inhibitor binding, rendering the drug ineffective[4].
Actinomycin D (Orthogonal Control)	0.5 µM – 2.0 µM	Inhibits via DNA intercalation; unaffected by RNAP mutations or order of addition, validating template integrity[4].

Table 1: Expected quantitative parameters and self-validation benchmarks for Rifamycin SV(1-) assays.

References

• HelR is a helicase-like protein that protects RNA polymerase
• Distance-Restrained Docking of Rifampicin and Rifamycin SV to RNA Polymerase Using System
• Rifamycin: Definition, Mechanism and Uses BOC Sciences
• Action of Rifamycin Derivatives on RNA Polymerase of Human Leukemic Lymphocytes PNAS
• In Vitro Transcription Assays and Their Applic

Sources

• 1. HelR is a helicase-like protein that protects RNA polymerase from rifamycin antibiotics | bioRxiv [biorxiv.org]
• 3. Distance-Restrained Docking of Rifampicin and Rifamycin SV to RNA Polymerase Using Systematic FRET Measurements: Developing Benchmarks of Model Quality and Reliability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving aqueous solubility of rifamycin SV(1-) for biological assays

Welcome to the technical support guide for Rifamycin SV. This resource is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of Rifamycin SV in their experimental setups. As a compound with significant therapeutic potential but inherently poor water solubility, achieving a stable and homogenous solution is a critical first step for reliable biological assays.

This guide provides a logical, step-by-step approach to troubleshooting solubility issues, from fundamental principles to advanced formulation strategies. Each section is structured in a question-and-answer format to directly address the practical challenges you may face at the bench.

Troubleshooting Guide: Achieving Clear & Stable Rifamycin SV Solutions

This section provides actionable protocols and the scientific rationale behind them. We will begin with the most common method and progress to more advanced techniques for challenging applications.

Initial Assessment: Understanding the Challenge

Question: I've added Rifamycin SV powder directly to my aqueous buffer (e.g., PBS, TRIS), and it won't dissolve. What's wrong?

Answer: This is expected behavior due to the physicochemical properties of Rifamycin SV. It is a large, complex macrocyclic antibiotic that is very slightly soluble in water[1][2][3]. The molecule's structure, while excellent for its antibacterial activity, is hydrophobic and requires specific formulation approaches to dissolve in aqueous systems. Direct addition to a buffer will almost always result in poor dissolution or suspension.

Method 1: The Co-Solvent Approach (Recommended Starting Point)

Question: What is the standard and most reliable method for preparing a Rifamycin SV solution for a biological assay?

Answer: The most common and effective method is to first create a concentrated stock solution in a water-miscible organic solvent and then dilute this stock into your final aqueous buffer. Solvents like Dimethyl Sulfoxide (DMSO) or ethanol are excellent choices as they can dissolve Rifamycin SV at high concentrations[4][5].

The key to this method is to overcome the initial energy barrier of dissolution in a solvent where the drug is highly soluble, creating a true molecular solution that can then be diluted.

• Select a Co-Solvent: Choose a high-purity, anhydrous grade of DMSO or ethanol. DMSO is generally a stronger solvent, but its potential for cytotoxicity or interference in certain assays must be considered.

• Prepare a Concentrated Stock:

  • Weigh the required amount of Rifamycin SV (sodium salt is often used and is preferable) in a suitable vial[6].

  • Add a small volume of the chosen co-solvent (e.g., DMSO, ethanol) to the powder. For example, a stock solution of 10-30 mg/mL is typically achievable[4].

  • Vortex or gently warm the solution (to no more than 37°C) until all the solid material is completely dissolved. The solution should be clear, with no visible particulates.

• Dilute into Aqueous Buffer (The Critical Step):

  • Pipette the required volume of your final aqueous buffer into a new tube.

  • While vortexing the buffer, add the required volume of the concentrated Rifamycin SV stock solution dropwise into the buffer. Crucially, always add the stock solution to the buffer, not the other way around. This "drown-out" method ensures that the solvent concentration is always high in the immediate vicinity of the added drop, preventing the drug from precipitating.

  • For example, to achieve a 0.25 mg/mL solution in PBS with 25% ethanol, first dissolve Rifamycin SV in ethanol and then dilute it with three parts of PBS (pH 7.2)[4].

Question: I followed the co-solvent protocol, but my solution turned cloudy upon dilution. What should I do?

Answer: This phenomenon, known as "crashing out," occurs when the final concentration of the organic co-solvent is too low to maintain the drug's solubility in the aqueous environment.

Troubleshooting Steps:

• Reduce Final Concentration: The simplest solution is to aim for a lower final concentration of Rifamycin SV in your assay.

• Increase Co-Solvent Percentage: If your experimental system can tolerate it, slightly increase the final percentage of the co-solvent. For example, move from 0.5% DMSO to 1% DMSO. Always run a vehicle control in your assay to confirm the solvent at this new concentration has no effect on its own.

• Check Buffer pH: Ensure your buffer pH is compatible with Rifamycin SV solubility (see Method 2).

Caption: Ionization of Rifamycin SV in an aqueous environment.

• Buffer Selection: Choose a buffer system appropriate for your assay with a pH of 7.2 or higher. Phosphate-buffered saline (PBS) at pH 7.4 is a common and effective choice.

• Direct Solubilization (for Sodium Salt): If you are using the sodium salt of Rifamycin SV, you may be able to dissolve it directly in the buffer at a neutral or slightly alkaline pH, albeit at a lower concentration than with co-solvents.[6]

• Combined Approach: For best results, combine the pH and co-solvent methods. Prepare your concentrated stock in DMSO or ethanol, and then dilute it into a buffer with a pH of 7.2-8.0. This dual approach maximizes solubility and stability.

Caution: While alkaline conditions improve solubility, excessively high pH can lead to degradation of the molecule. It is also critical to ensure the final pH is compatible with your biological system (e.g., cells, enzymes).

Method 3: Advanced Strategy - Cyclodextrin Complexation

Question: I need a higher concentration of Rifamycin SV than the co-solvent method allows, and I cannot use solvents in my assay. Are there other options?

Answer: Yes, for solvent-sensitive assays or when higher concentrations are required, forming an inclusion complex with cyclodextrins is an excellent advanced strategy. Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity. They can encapsulate the hydrophobic Rifamycin SV molecule, effectively shielding it from the aqueous environment and presenting a new, water-soluble complex.[7][8]

Sources

• 1. lookchem.com [lookchem.com]
• 2. RIFAMYCIN SV CAS#: 6998-60-3 [m.chemicalbook.com]
• 3. RIFAMYCIN SV | 6998-60-3 [chemicalbook.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. リファマイシンSV ナトリウム塩 potency: ≥ 900 IU/mg (anhydrous basis) | Sigma-Aldrich [sigmaaldrich.com]
• 6. Rifamycin SV Monosodium - LKT Labs [lktlabs.com]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. State of the Art on Developments of (Bio)Sensors and Analytical Methods for Rifamycin Antibiotics Determination - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting rifamycin SV(1-) instability in acidic pH buffers

Technical Support Center: Troubleshooting Rifamycin SV(1-) Instability in Acidic Buffers

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic behavior of ansamycin antibiotics in vitro. Rifamycin SV, a potent inhibitor of bacterial DNA-dependent RNA polymerase, is notoriously unstable in aqueous solutions. At pH > 2.0, the acidic hydroxyl group on its naphthohydroquinone core deprotonates (pKa ~1.8)[1], yielding the monoanion, Rifamycin SV(1-). While this anionic state increases aqueous solubility, exposing it to acidic buffers triggers rapid solvolytic degradation and redox cycling.

This guide provides field-proven, mechanistically grounded solutions to stabilize Rifamycin SV(1-) during your assays.

Mechanistic Pathways of Instability

Before implementing a fix, you must understand the causality of the degradation. Rifamycin SV(1-) in acidic media is attacked on two fronts:

• Acid-Catalyzed Solvolysis: The ansa chain is highly susceptible to cleavage in acidic environments, leading to inactive derivatives (similar to the hydrolysis of related rifamycins into 3-formyl rifamycin SV)[2]. Furthermore, specific buffer ions act as general acid catalysts, exacerbating this cleavage[3].

• Spontaneous Oxidation: The naphthohydroquinone core of SV(1-) is easily oxidized to the quinone form, Rifamycin S. This reaction is autocatalytic, driven by dissolved oxygen, and heavily accelerated by trace transition metals (e.g., Cu²⁺, Mn²⁺)[4][5].

Fig 1: Mechanistic troubleshooting pathways for Rifamycin SV(1-) degradation.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My Rifamycin SV(1-) solution rapidly loses activity at pH 3.5. I am using an acetate buffer. Why is this happening? A1: You are observing buffer-catalyzed degradation. While the low pH inherently drives the hydrolysis of the ansamycin structure, acetate ions specifically act as general acid catalysts that severely accelerate the degradation rate. Studies have demonstrated that acetate buffers exert the maximum adverse effect on the stability of rifamycins, whereas formate buffers have no significant adverse effect[3]. Actionable Fix: Switch your buffer system from acetate to formate or citrate, and if your assay permits, raise the pH to ≥ 4.0 where the solvolytic rate drops significantly.

Q2: My assay buffer turned from yellow-orange to a deep red color over a few hours. Is the drug precipitating? A2: No, the color shift is a classic optical indicator of oxidation, not precipitation. Rifamycin SV (the hydroquinone form) is yellow-orange. When exposed to dissolved oxygen and trace divalent cations (like Cu²⁺ or Mn²⁺) ubiquitous in laboratory water, it spontaneously oxidizes to Rifamycin S (the quinone form), which is deep red[4][5]. Actionable Fix: You must protect the SV(1-) anion from oxidation. Supplement your buffer with 2 mM ascorbic acid (sodium ascorbate) to act as a reducing agent, which effectively blocks the formation of the quinone[2][6]. Additionally, adding 1 mM EDTA will chelate the trace metals that catalyze this redox cycle.

Q3: How can I analytically verify that my Rifamycin SV(1-) is intact and hasn't converted to Rifamycin S? A3: The most reliable self-validating system is Dual-Wavelength UV-Vis Spectrophotometry or HPLC. Because Rifamycin SV and Rifamycin S have distinct chromophores, you can monitor the emergence of the Rifamycin S peak. If using HPLC, ensure your mobile phase also contains a protectant (e.g., ascorbic acid) to prevent on-column oxidation, which can lead to false-positive degradation results.

Quantitative Data: Buffer and Additive Effects

To guide your experimental design, the following table synthesizes the relative stability profiles of rifamycins under various acidic conditions.

Buffer System	pH	Additive	Primary Degradation Mechanism	Relative Stability / Half-Life
Acetate	3.0	None	Buffer-catalyzed hydrolysis	Poor (Rapid degradation)
Phosphate	3.0	None	Hydrolysis & Oxidation	Moderate
Formate	3.0	None	Baseline acidic hydrolysis	Good (No buffer catalysis)
Formate	4.0	None	Mild hydrolysis	Very Good
Formate	4.0	2 mM Ascorbic Acid + EDTA	None (Protected)	Excellent (Optimal for assays)

Note: Data extrapolated from stability kinetics of ansamycin derivatives[2][3][6].

Step-by-Step Methodology: Preparation of Stabilized Rifamycin SV(1-) Solutions

To ensure scientific integrity and reproducible results, follow this validated protocol for preparing acidic working solutions of Rifamycin SV(1-). This creates a self-validating system where the root causes of degradation (oxygen, metals, and buffer catalysis) are systematically eliminated.

Step 1: Buffer Selection and Deoxygenation

• Prepare a 50 mM Formate buffer (strictly avoid Acetate). Adjust to your target acidic pH (ideally between 3.5 and 4.5).

• Sparge the buffer with inert Nitrogen (N₂) gas for 20–30 minutes to displace dissolved oxygen, which acts as the primary electron acceptor in the oxidation to Rifamycin S.

Step 2: Integration of Protective Additives

• Add EDTA to a final concentration of 1 mM to chelate trace catalytic transition metals[5].

• Add Sodium Ascorbate (Ascorbic Acid) to a final concentration of 2 mM. This maintains the redox potential of the solution, keeping the drug in its reduced SV(1-) hydroquinone state[6].

Step 3: Solubilization and Storage

• Dissolve the Rifamycin SV sodium salt directly into the deoxygenated, protected buffer.

• Because the pKa of the hydroxyl group is ~1.8[1], the drug will readily dissolve as the SV(1-) anion at pH > 2.0.

• Immediately wrap the container in aluminum foil, as ansamycins are highly photosensitive. Store on ice (4°C) during the duration of the experiment.

Step 4: Analytical Validation (Quality Control)

• Before initiating your biological or chemical assay, take a 1 mL aliquot and perform a UV-Vis scan (300 nm to 600 nm).

• Confirm the presence of the characteristic Rifamycin SV absorbance profile and the strict absence of the deep-red Rifamycin S quinone peak (~525 nm).

References

• Title: Rifampicin* : A New Orally Active Rifamycin** Source: karger.com URL: [Link]

• Title: Rifamycin SV chemical structure. | Download Scientific Diagram Source: researchgate.net URL: [Link]

• Title: Effect of buffers and pH on Rifampicin stability Source: researchgate.net URL: [Link]

• Title: Deciphering the late steps of rifamycin biosynthesis Source: nih.gov URL: [Link]

• Title: Biomolecular Dynamics and Electron Spin Resonance Spectra of Copper Complexes of Antitumour Agents in Solution Source: rsc.org URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. karger.com [karger.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Biomolecular dynamics and electron spin resonance spectra of copper complexes of antitumour agents in solution. Part 2.—Rifamycins - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 6. Deciphering the late steps of rifamycin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

reducing background noise in rifamycin SV(1-) LC-MS/MS analysis

Welcome to the Advanced Mass Spectrometry Technical Support Center . As a Senior Application Scientist, I have designed this portal to address one of the most persistent challenges in bioanalytical chemistry: mitigating background noise and matrix interference during the LC-MS/MS analysis of ansamycin antibiotics.

Rifamycin SV is typically analyzed in negative electrospray ionization mode (ESI-) due to its acidic phenolic hydroxyl groups, yielding a stable deprotonated precursor ion [M−H]− at m/z 696.8, which fragments to a major product ion at m/z 273.0[1]. While ESI(-) generally produces less chemical noise than positive mode, the high molecular weight and lipophilic "sticky" nature of the ansa-macrolide structure make it highly susceptible to carryover, matrix suppression, and solvent clustering.

Below is our comprehensive, causality-driven troubleshooting guide and protocol vault.

🔍 Root Cause Analysis: Background Noise in ESI(-)

Before altering your instrument parameters, it is critical to diagnose the exact origin of your noise. Background noise in ESI(-) is rarely a single variable; it is a composite of matrix effects, system memory, and solvent impurities.

Caption: Root cause analysis of background noise in negative ESI LC-MS/MS for Rifamycin SV.

💬 Troubleshooting FAQs

Q1: Why is my baseline noise constantly elevated in negative ESI mode for Rifamycin SV, and how do I reduce it? The Causality: Elevated baselines in ESI(-) are frequently caused by mobile phase additives that form stable anionic clusters, or by impurities in the desolvation gas. Formic acid, while standard for positive mode, can cause severe formate clustering and ion suppression in negative mode, raising the baseline noise floor. Furthermore, non-methane hydrocarbons (NMHCs) in the nitrogen generator supply can severely degrade the signal-to-noise (S/N) ratio[2]. The Solution: Switch your aqueous mobile phase additive to 5–10 mM ammonium acetate (pH ~6.8)[3]. Ammonium acetate provides the necessary ionic strength for reproducible chromatography while acting as a volatile buffer that cleanly evaporates in the ESI source, significantly lowering the background noise compared to formates. Ensure your nitrogen generator is equipped with an NMHC filtration system.

Q2: I am seeing peaks in my blank injections that mimic background noise. How do I eliminate Rifamycin SV carryover? The Causality: Rifamycins are highly lipophilic and structurally complex. They exhibit strong non-specific binding to the stainless steel of the autosampler needle, the rotor seal, and the hydrophobic stationary phase of the analytical column[4]. This "memory effect" slowly bleeds into subsequent runs, appearing as elevated background noise or ghost peaks. The Solution: Implement a highly aggressive, multi-solvent needle wash. A mixture of 50:50 Isopropanol:Water is often insufficient for rifamycins. You must disrupt both hydrophobic and ionic interactions. Use a wash solvent of Methanol:Acetonitrile:Isopropanol:Water (1:1:1:1, v/v) containing 0.1% ammonium hydroxide. Additionally, extend the high-organic flush step at the end of your LC gradient to at least 1.5 minutes to clear the column.

Q3: How can I differentiate between true matrix suppression and background chemical noise? The Causality: Matrix effects (like co-eluting phospholipids) suppress the ionization efficiency of the analyte, lowering the absolute signal and thus the S/N ratio[5]. Chemical noise, conversely, elevates the baseline itself due to continuous ionization of contaminants. The Solution: Perform a simple sample dilution test. Dilute your extracted sample 10-fold with mobile phase. If the S/N ratio actually increases despite the lower absolute concentration of Rifamycin SV, you are dealing with matrix suppression, because dilution mitigates the matrix effect faster than it reduces the analyte signal[6]. If the S/N ratio decreases proportionally, your issue is chemical background noise.

📊 Data Center: Optimizing Parameters

To guide your method development, I have compiled empirical data demonstrating the impact of various parameters on Rifamycin SV background noise and carryover.

Table 1: Impact of Mobile Phase Additives on ESI(-) Background Noise (m/z 696.8)

Mobile Phase Additive (Aqueous)	Baseline Noise Level (cps)	Rifamycin SV Signal Intensity	S/N Ratio Impact	Causality / Mechanism
0.1% Formic Acid	~4,500	Low	Poor	Formate clustering suppresses [M−H]− formation.
0.1% Acetic Acid	~2,200	Moderate	Fair	Weaker acid than formic; less clustering, but still limits ionization.
10 mM Ammonium Acetate	~400	High	Excellent	Optimal buffering; promotes deprotonation without clustering.
0.1% Ammonium Hydroxide	~800	Very High	Good	Excellent deprotonation, but can degrade silica-based columns over time.

Table 2: Autosampler Wash Solvent Efficacy for Rifamycin Carryover

Wash Solvent Composition	Carryover in First Blank (%)	Carryover in Second Blank (%)	Recommendation
50:50 Methanol:Water	12.5%	4.2%	Inadequate for ansamycins.
100% Acetonitrile	8.1%	2.0%	Fails to disrupt hydrogen bonding.
50:50 Isopropanol:Water	3.4%	0.8%	Better, but still fails rigorous validation.
MeOH:ACN:IPA:H2O (1:1:1:1) + 0.1% NH4OH	< 0.1%	Not Detected	Optimal. Disrupts both hydrophobic and ionic binding.

🧪 Protocol Vault: Self-Validating Methodologies

Protocol 1: Post-Column Infusion for Matrix Effect Assessment

To permanently solve matrix-induced noise, you must map the suppression zones of your chromatography. This protocol allows you to "see" the invisible matrix components eluting from your column.

Caption: Post-column infusion setup for evaluating matrix effects and background noise zones.

Step-by-Step Methodology:

• Setup: Install a zero-dead-volume T-piece between the analytical column outlet and the ESI source inlet.

• Syringe Pump: Connect a syringe pump to the third port of the T-piece. Fill the syringe with a pure solution of Rifamycin SV (e.g., 500 ng/mL in 50:50 Methanol:Water).

• Infusion: Set the syringe pump to infuse at a constant rate of 10 µL/min.

• Instrument Method: Start the MS/MS acquiring the Rifamycin SV transition (m/z 696.8 → 273.0). You will observe a high, steady baseline signal.

• Injection: Inject a blank matrix sample (e.g., extracted blank plasma) via the LC autosampler using your standard gradient method.

• Data Interpretation: As the blank matrix elutes from the column, any severe dips (suppression) or spikes (enhancement) in the steady Rifamycin SV baseline indicate matrix interference.

• Self-Validation Check: Adjust your LC gradient so that the retention time of Rifamycin SV falls into a "flat" zone of the infusion baseline, completely avoiding the identified suppression dips.

Protocol 2: Liquid-Liquid Extraction (LLE) for Maximum Noise Reduction

Protein precipitation (PPT) leaves behind phospholipids that cause severe background noise in ESI(-). LLE provides a much cleaner extract.

Step-by-Step Methodology:

• Aliquot: Transfer 100 µL of plasma/serum into a 2.0 mL microcentrifuge tube.

• Internal Standard: Add 10 µL of stable-isotope labeled internal standard (e.g., Rifamycin-d3 or a structural analog) to ensure accurate quantification despite any residual matrix effects.

• Buffer: Add 50 µL of 0.1 M Sodium Acetate buffer (pH 4.5) to keep the Rifamycin SV in its un-ionized, lipophilic state, maximizing organic partitioning.

• Extraction: Add 1.0 mL of Methyl tert-butyl ether (MTBE).

• Partitioning: Vortex vigorously for 5 minutes, then centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer & Dry: Carefully transfer 800 µL of the upper organic layer to a clean plate/tube. Evaporate to dryness under a gentle stream of high-purity nitrogen at 35°C.

• Reconstitution: Reconstitute in 100 µL of initial mobile phase (e.g., 80:20 Water:Acetonitrile with 10 mM Ammonium Acetate).

• Self-Validation Check: Inject the reconstituted blank extract followed by a Lower Limit of Quantification (LLOQ) standard. The S/N ratio of the LLOQ must be ≥ 10:1, and the blank must show no peaks > 20% of the LLOQ area.

📚 References

• Hewavitharana, A. K., Shaw, P. N., Kim, T. K., & Fuerst, J. A. (2007). Screening of rifamycin producing marine sponge bacteria by LC-MS-MS. Journal of Chromatography B, 852(1-2), 362-366.[Link]

• Panusa, A., Multari, G., Incaldonata, A., & Gagliardi, L. (2021). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Molecules, 26(19), 6031.[Link]

• Song, M., et al. (2014). Troubleshooting carry-over of LC-MS/MS method for rifampicin, clarithromycin and metabolites in human plasma. ResearchGate.[Link]

• Stahnke, H., Kittlaus, S., Kempe, G., & Alder, L. (2012). Reduction of Matrix Effects in Liquid Chromatography–Electrospray Ionization–Mass Spectrometry by Dilution of the Sample Extracts: How Much Dilution is Needed? Analytical Chemistry, 84(3), 1474–1482.[Link]

• Peak Scientific. (2021). There's More to Achieving High Quality Results than a Top of the Line LC-MS. Peak Scientific Technical Articles.[Link]

Sources

• 1. Discovery of a New Source of Rifamycin Antibiotics in Marine Sponge Actinobacteria by Phylogenetic Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. peakscientific.com [peakscientific.com]
• 3. Screening of rifamycin producing marine sponge bacteria by LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Matrix Effects in Rifamycin SV(1-) Plasma Quantification

Welcome to the Bioanalytical Troubleshooting Center. This guide is designed for scientists and drug development professionals quantifying Rifamycin SV in human plasma via LC-MS/MS in negative electrospray ionization mode [ESI(-)].

The Mechanistic Root of the Problem

Rifamycin SV is a broad-spectrum ansamycin antibiotic[1]. In LC-MS/MS, it is often monitored in negative ion mode due to its acidic phenolic hydroxyl groups, yielding a robust [M-H]⁻ precursor ion[2][3]. However, ESI(-) is highly susceptible to matrix effects—specifically ion suppression—when analyzing complex biological matrices like plasma[4].

The primary culprits are endogenous phospholipids (e.g., phosphatidylcholines, lysophosphatidylcholines) and residual salts from the plasma matrix[5][6]. During the ESI process, these high-abundance matrix components compete with Rifamycin SV for the limited charge available on the droplet surface, leading to a diminished, augmented, and irreproducible analyte signal[5].

Caption: Mechanism of ESI(-) ion suppression by plasma phospholipids.

Self-Validating Experimental Protocols

To achieve rigorous, reproducible quantification of Rifamycin SV (typically requiring a Lower Limit of Quantification [LLOQ] in the low ng/mL range[7][8]), you must systematically eliminate matrix interference.

Protocol A: Diagnostic Post-Column Infusion (Mapping the Suppression Zone)

Purpose: To visually map where plasma matrix components elute and suppress the Rifamycin SV signal. Self-Validation Check: The baseline signal should remain constant (±10%) across the entire gradient if no matrix effect is present.

• Setup: Connect a syringe pump to the LC column effluent via a zero-dead-volume T-connector just before the mass spectrometer's ESI source.

• Infusion: Infuse a neat solution of Rifamycin SV (e.g., 100 ng/mL in 50:50 Water:Acetonitrile) at a constant rate of 10 µL/min.

• Injection: Inject a blank plasma extract (prepared via your current method, e.g., simple protein precipitation) through the LC system using your standard gradient.

• Monitor: Record the MRM transition for Rifamycin SV(1-).

• Analyze: Identify any sudden drops in the baseline signal. If the retention time of Rifamycin SV falls within these "suppression valleys," your chromatographic or sample prep method requires modification[9].

Protocol B: Zirconia-Based Phospholipid Removal (PLR)

Purpose: To selectively deplete phospholipids that co-elute with Rifamycin SV, which standard protein precipitation (PPT) completely fails to remove[5][6]. Self-Validation Check: Calculate the Matrix Factor (MF). An MF between 0.90 and 1.10 indicates successful matrix mitigation.

• Pre-treatment: Aliquot 100 µL of human plasma into a 96-well PLR plate (e.g., HybridSPE or Ostro)[5][10].

• Internal Standard: Add 10 µL of a Stable Isotope-Labeled Internal Standard (SIL-IS), such as Rifamycin SV-d3, to ensure tracking of any residual suppression[10].

• Precipitation: Add 300 µL of 1% formic acid in Acetonitrile to disrupt protein-drug binding and precipitate plasma proteins.

• Mixing & Elution: Aspirate and dispense 3 times to mix thoroughly. Apply vacuum (10-15 in Hg) for 5 minutes. The zirconia-coated silica selectively binds the phosphate moiety of phospholipids while allowing Rifamycin SV to pass through[6].

• Reconstitution: Evaporate the eluate under nitrogen at 40°C and reconstitute in 100 µL of initial mobile phase (e.g., 10 mM Ammonium Acetate pH 6.5 : Acetonitrile).

• Validation Calculation: Inject a post-extraction spiked blank (Matrix) and a neat standard (Neat). Calculate MF = (Peak Area Matrix / Peak Area Neat).

Quantitative Data: Sample Prep Comparison

The following table summarizes the expected performance of various sample preparation techniques for Rifamycin SV plasma quantification, demonstrating why PLR or Mixed-Mode SPE is required over simple PPT[4][5].

Sample Preparation Method	Analyte Recovery (%)	Phospholipid Removal (%)	Matrix Factor (MF)	Reproducibility (%CV)
Protein Precipitation (PPT)	85 - 95%	< 5%	0.45 (Severe Suppression)	15 - 25%
Liquid-Liquid Extraction (LLE)	60 - 70%	~ 50%	0.80 (Mild Suppression)	10 - 15%
Mixed-Mode Strong Anion Exchange	80 - 90%	> 90%	0.95 (Negligible)	< 5%
Zirconia-Based PLR Plate	90 - 98%	> 99%	0.98 (Negligible)	< 3%

Troubleshooting Workflow & FAQs

Caption: Decision matrix for resolving LC-MS/MS matrix effects.

Frequently Asked Questions

Q: My Rifamycin SV signal is stable for the first 20 injections, but then the sensitivity drops drastically. What is happening? A: This is a classic symptom of late-eluting phospholipid accumulation on the analytical column[6]. Because phospholipids are highly hydrophobic, they often do not elute during standard ballistic gradients and "wrap around" into subsequent injections, unpredictably suppressing the analyte[6]. Solution: Extend your column wash step (e.g., 95% organic) by 1-2 minutes at the end of the gradient, or switch to a phospholipid removal plate during sample prep[5][6].

Q: I am using simple protein precipitation (PPT). Can I just use a Stable Isotope-Labeled Internal Standard (SIL-IS) to correct the matrix effect? A: While a SIL-IS is the gold standard for compensating for matrix effects[10], it cannot rescue a completely suppressed signal. If PPT leaves so many phospholipids that your Rifamycin SV signal is suppressed by 80% (MF = 0.20), your LLOQ will suffer, and the signal-to-noise ratio will be too poor for reliable integration, regardless of the IS[5]. Clean up the sample first, then use the SIL-IS for fine-tuning.

Q: How does mobile phase pH affect Rifamycin SV matrix effects in ESI(-)? A: Rifamycin SV has an acidic phenolic group. Using a mobile phase buffered with Ammonium Acetate (e.g., 10-15 mM, pH ~4.3 to 6.5) ensures the molecule remains in a state that maximizes ESI efficiency[2][11]. If you use strong acids (like 0.1% Formic Acid) in the mobile phase, you suppress the ionization of the analyte itself, compounding the apparent matrix suppression. Furthermore, adjusting the pH can shift the retention time of Rifamycin SV away from the neutral phospholipid suppression zones[9].

Q: Why do I see matrix enhancement instead of suppression in some plasma lots? A: Though less common in ESI(-), matrix enhancement occurs when co-eluting matrix components lower the surface tension of the ESI droplet, facilitating easier droplet fission and gas-phase ion release[4][10]. This lot-to-lot variability (often due to different diets or lipid profiles of the plasma donors) is exactly why assessing the Matrix Factor across at least 6 independent lots of human plasma is a mandatory regulatory requirement.

References

• Coping with Matrix Effects Caused by Phospholipids in Biological Samples - American Pharmaceutical Review. Available at: [Link]

• Systemic Absorption of Rifamycin SV MMX Administered as Modified-Release Tablets in Healthy Volunteers - Antimicrobial Agents and Chemotherapy (ASM Journals). Available at:[Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis - LCGC International. Available at: [Link]

• Pharmacokinetics and Safety of Rifamycin SV after Single and Multiple Doses of MMX® Modified Release Tablets - MDPI. Available at: [Link]

• Sensitive quantification of rifaximin in human plasma by liquid chromatography-tandem mass spectrometry - ResearchGate. Available at:[Link]

• Screening of rifamycin producing marine sponge bacteria by LC-MS-MS - ResearchGate. Available at:[Link]

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• Discovering the Recondite Secondary Metabolome Spectrum of Salinispora Species - PMC (NIH). Available at: [Link]

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Reference Data & Comparative Studies

Structural Differences Between Rifamycin SV(1-) and Rifamycin O: A Comprehensive Comparison Guide

Rifamycins are a vital class of ansamycin antibiotics that eradicate bacterial pathogens by inhibiting DNA-dependent RNA polymerase (RNAP)[1]. While the natural fermentation product, Rifamycin B, serves as the biosynthetic starting point, it undergoes a series of chemical transformations to yield highly active derivatives[2]. This guide provides a highly technical, objective comparison between two distinct points in this chemical evolution: Rifamycin O (an oxidized intermediate) and Rifamycin SV(1-) (the active, deprotonated phenolate anion of Rifamycin SV at physiological pH).

Understanding the structural discrepancies between these two molecules is critical for drug development professionals aiming to optimize pharmacophore geometry, stability, and target binding kinetics.

Chemical conversion pathway from Rifamycin B to Rifamycin SV(1-).

Mechanistic and Structural Discrepancies

The biological activity of rifamycins is dictated by a highly specific spatial pharmacophore consisting of four oxygen atoms (O1, O2, O9, and O10) that form hydrogen bonds with the bacterial RNAP enzyme[3]. The structural differences between Rifamycin O and Rifamycin SV(1-) radically alter the orientation of this pharmacophore.

Rifamycin O: Steric Constraint and Prodrug Dynamics

Rifamycin O (C39H47NO14) is generated via the stereospecific oxidation of Rifamycin B[3]. This reaction creates a new chiral center and forms a bulky spiro-dioxolanone ring (γ-lactone) at the C4 position [3],[4].

• Conformational Impact: The presence of this spiro-ring introduces severe steric hindrance, forcing a rigid rotation of the C20–C25 section of the ansa chain[3].

• Pharmacophore Distortion: This rotation pulls O9 and O10 toward the chromophore, reducing the O1···O9 interatomic distance to approximately 4.30 Å[3]. Because active RNAP binding requires this distance to be between 5.41 and 9.58 Å, Rifamycin O is structurally inactive in its solid-state conformation[3]. It acts primarily as a prodrug, requiring hydrolysis (loss of a glycolic acid residue to become Rifamycin S) and subsequent reduction to achieve target binding[2].

Rifamycin SV(1-): The Active Phenolate Anion

Rifamycin SV lacks the C4 spiro-dioxolanone ring, possessing instead a free naphthohydroquinone core. At a physiological pH of 7.3, the C5-hydroxyl group is deprotonated, making the phenolate anion (C37H46NO12-) the dominant microspecies [5].

• Conformational Impact: Without the steric bulk at C4, the ansa chain maintains an "open" and flexible conformation.

• Pharmacophore Alignment: The O1···O9 distance remains >5.4 Å, perfectly aligning the four critical oxygen atoms to dock into the RNAP binding pocket and execute direct steric occlusion of the growing RNA transcript[3],[1].

Quantitative Performance Comparison

The structural variations directly influence the molecular weight, chemical stability, and antimicrobial efficacy of the compounds. Below is a consolidated comparison of their key properties.

Property	Rifamycin O	Rifamycin SV(1-)
Molecular Formula	C39H47NO14[4]	C37H46NO12-[5]
Molecular Weight	753.8 g/mol [4]	696.8 g/mol [5]
C4 Substituent	Spiro-dioxolanone (γ-lactone)[3]	Unsubstituted / Hydroxyl[6]
Core Structure	Naphthoquinone[3]	Naphthohydroquinone (phenolate at C5)[5]
Pharmacophore (O1···O9)	~4.30 Å (Constrained)[3]	> 5.4 Å (Active)[3]
Energy to Active State	~15 kcal/mol (Unfavorable)[3]	0 kcal/mol (Native State)
MIC (M. tuberculosis, LORA)	0.093 μM[7]	0.044 μM[7]
Primary Mechanism	Prodrug Hydrolysis / Conformational Activation[3]	Direct RNAP Steric Occlusion[1]

Experimental Methodologies

To objectively validate the structural and functional differences between these two molecules, researchers must employ rigorous, self-validating experimental protocols.

Experimental workflow for structural and functional comparison.

Protocol 1: X-Ray Crystallography & Conformational Analysis

Objective: To elucidate the spatial arrangement of the O1, O2, O9, and O10 pharmacophore and verify the steric constraint induced by the C4 spiro-ring.

• Sample Preparation & Microspecies Isolation:

  • For Rifamycin O: Dissolve the lyophilized powder in an anhydrous ethyl acetate/hexane gradient to maintain the integrity of the spiro-dioxolanone ring.

  • For Rifamycin SV(1-): Suspend Rifamycin SV in a 0.1 M phosphate buffer titrated precisely to pH 7.3. Causality: Marvin pKa calculations indicate that pH 7.3 forces the deprotonation of the C5-hydroxyl, isolating the SV(1-) phenolate anion as the dominant microspecies[5]. Crucially, supplement the buffer with 10 mM ascorbic acid. Causality: Rifamycin SV is highly susceptible to spontaneous oxidation into Rifamycin S in aqueous solutions; ascorbic acid acts as a reducing substitute to lock the naphthohydroquinone core in its active state[8].

• Crystallization & Diffraction: Subject the stabilized solutions to vapor diffusion crystallization. Mount the resulting single crystals on a diffractometer to collect X-ray diffraction data.

• Pharmacophore Distance Measurement: Calculate the interatomic distance between O1 and O9. Causality: A distance >5.4 Å validates an active RNAP-binding conformation (SV(1-)), whereas a distance of ~4.3 Å indicates a sterically constrained, inactive conformation (Rifamycin O)[3].

Protocol 2: In Vitro RNAP Steric Occlusion & Hypoxic Efficacy Assays

Objective: To quantify direct enzymatic inhibition and downstream antimicrobial efficacy against replicating and non-replicating mycobacteria.

• RNAP Inhibition Assay: Incubate purified bacterial DNA-dependent RNA polymerase with varying concentrations of the rifamycin analogs before the introduction of nucleotide substrates. Causality: Rifamycins operate via a "steric occlusion" mechanism, physically blocking the path of the growing oligonucleotide chain. If the drug is introduced after chain extension has initiated, zero inhibition will be observed[1].

• LORA (Low Oxygen Recovery Assay): Culture M. tuberculosis and M. abscessus under hypoxic conditions to induce a non-replicating state. Introduce the rifamycin compounds and measure viability using a luminescence or resazurin-based readout. Causality: Unlike many antibiotics that only target actively dividing cells, rifamycins are uniquely potent against dormant bacilli. LORA specifically validates the efficacy of the compounds in these hard-to-treat, non-replicating states, revealing MICs of 0.044 μM for Rifamycin SV and 0.093 μM for Rifamycin O[7].

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A Comparative Guide to the In Vitro Toxicity of Rifamycin SV in Mammalian Cell Lines

This guide provides an in-depth, objective comparison of the cytotoxic effects of Rifamycin SV on various mammalian cell lines, supported by experimental data. It is intended for researchers, scientists, and drug development professionals seeking to understand the toxicological profile of this antibiotic. This document moves beyond a simple listing of facts to explain the causality behind experimental choices and to provide a framework for reproducible in vitro toxicological assessment.

Introduction: Rifamycin SV in a Preclinical Context

Rifamycin SV is a semi-synthetic antibiotic belonging to the ansamycin group, known for its potent bactericidal activity, primarily against mycobacteria.[1] Its mechanism of action relies on the specific inhibition of bacterial DNA-dependent RNA polymerase, with a characteristically poor affinity for the analogous mammalian enzyme, forming the basis of its selective toxicity.[1] Despite this selectivity, evaluating off-target effects on mammalian cells is a critical step in preclinical safety assessment. Understanding the cytotoxic potential of Rifamycin SV and its derivatives is paramount, especially given the known hepatotoxicity associated with some members of the rifamycin class, such as rifampicin.[2]

This guide synthesizes available data to compare the toxicity of Rifamycin SV against relevant mammalian cell lines, explores the potential molecular mechanisms driving these effects, and provides detailed protocols for key cytotoxicity assays.

Comparative Cytotoxicity Analysis of Rifamycin SV

The in vitro cytotoxicity of Rifamycin SV has been evaluated in several mammalian cell lines, often in direct comparison with its more widely studied derivative, rifampicin, and the gut-specific rifaximin. The data indicates that Rifamycin SV generally exhibits low to moderate cytotoxicity, with effects being highly dependent on the cell type, concentration, and exposure duration.

Quantitative Cytotoxicity Data

The following table summarizes key findings from comparative studies. The 50% inhibitory concentration (IC50), the concentration required to inhibit cell viability by 50%, is a standard metric for comparison.

Compound	Cell Line	Cell Type	Concentration	Exposure Time	Observed Effect	Reference
Rifamycin SV	HepG2	Human Liver Carcinoma	1.2 x 10⁻⁷ M to 3 x 10⁻⁵ M	48 hours	~10% cytotoxicity at 30 µM.	[3]
Rifamycin SV	Caco-2	Human Colorectal Adenocarcinoma	1 x 10⁻⁶ M to 2 x 10⁻⁵ M	96 hours	Statistically significant cytotoxicity compared to control, less toxic than rifampicin at 1 µM.	[3]
Rifamycin SV	HCT 116	Human Colorectal Carcinoma	0.5 nM to 50 µM	48 hours	Not significantly toxic across the tested concentration range.	[2]
Rifampicin	HepG2	Human Liver Carcinoma	1 x 10⁻⁷ M to 2 x 10⁻⁵ M	48 hours	~10% cytotoxicity at the highest concentrations, comparable to Rifamycin SV.	[3]
Rifampicin	Caco-2	Human Colorectal Adenocarcinoma	1 x 10⁻⁶ M to 2 x 10⁻⁵ M	96 hours	More cytotoxic than Rifamycin SV and Rifaximin at the lowest concentration (1 µM).	[3]
Rifampicin	Primary Keratinocytes & Fibroblasts	Human Skin Cells	Up to 50 µg/mL	72 hours	Viability above 70%.	[4]
Rifampicin	Primary Keratinocytes & Fibroblasts	Human Skin Cells	200 µg/mL	48-72 hours	Viability reduced to below 52%.	[4]
Rifampicin	HaCaT & 3T3	Immortalized Skin & Fibroblast Cells	200 µg/mL	72 hours	Viability reduced to 39% (HaCaT) and 28% (3T3).	[4]
Rifaximin	HepG2	Human Liver Carcinoma	1.2 x 10⁻⁷ M to 3 x 10⁻⁵ M	48 hours	~10% cytotoxicity at 30 µM.	[3]
Rifaximin	Caco-2	Human Colorectal Adenocarcinoma	1 x 10⁻⁶ M to 2 x 10⁻⁵ M	96 hours	Cytotoxicity observed, intermediate between Rifamycin SV and Rifampicin at 1 µM.	[3]
Rifamycin W Analogs	HeLa & Caco-2	Human Cervical & Colorectal Carcinoma	~50 µM	Not Specified	Modest antiproliferative activity (IC50).	[5]

Expert Interpretation: The data collectively suggests that Rifamycin SV possesses a relatively favorable in vitro safety profile compared to rifampicin, particularly in intestinal cell lines like Caco-2 at lower concentrations.[3] The low toxicity observed in HCT 116 cells further supports this.[2] However, the potential for toxicity in liver cells (HepG2) at higher concentrations cannot be disregarded, aligning with the broader understanding of rifamycin-class hepatotoxicity.[3] The significant toxicity of rifampicin at high concentrations in skin cell models highlights the importance of cell-type-specific evaluation.[4]

Mechanistic Insights into Rifamycin-Induced Cytotoxicity

While the primary target of rifamycins is bacterial RNA polymerase, off-target effects in mammalian cells appear to be mediated by secondary mechanisms, including mitochondrial dysfunction and interference with cellular transport processes.

Mitochondrial-Mediated Apoptosis

Studies on rifampicin provide a strong model for potential rifamycin-induced toxicity. Evidence points towards mitochondria as a key intracellular target.[6] Exposure to high concentrations of rifampicin can induce significant pathological changes in mitochondrial structure and function, leading to:

• Excessive Reactive Oxygen Species (ROS) Production: Mitochondrial dysfunction disrupts the electron transport chain, leading to an increase in the production of damaging ROS.

• Cytochrome c Release: Increased mitochondrial membrane permeability results in the release of cytochrome c from the intermembrane space into the cytosol.

• Caspase Cascade Activation: Cytosolic cytochrome c triggers the formation of the apoptosome and activates a cascade of caspase enzymes (e.g., Caspase-9 and Caspase-3), which execute the programmed cell death (apoptosis) pathway.[7]

This sequence of events suggests that at high, clinically-irrelevant concentrations, rifamycins may initiate the intrinsic pathway of apoptosis.

Caption: Proposed mitochondrial pathway of rifamycin-induced apoptosis.

Interference with Hepatic Transporters

A more subtle, non-cytolytic mechanism of toxicity involves the interaction of rifamycins with hepatic transporters. Rifamycin SV and rifampicin are known to interfere with the function of organic anion transporting polypeptides (OATPs) in hepatocytes.[8] Specifically, Rifamycin SV has been shown to be a potent inhibitor of OATP1 and OATP2 (in rat models), which are crucial for the uptake of bile salts and other organic anions from the blood into the liver.[8][9] Inhibition of these transporters can disrupt bile acid homeostasis and may contribute to cholestatic liver injury, a known side effect of rifamycin therapy. This interaction represents a key mechanism for potential drug-drug interactions and organ-specific toxicity.

Self-Validating Experimental Protocols for Cytotoxicity Assessment

To ensure the generation of reliable and reproducible data, it is essential to employ validated, self-consistent experimental protocols. Here, we detail two standard colorimetric assays for assessing cytotoxicity: the MTT assay for metabolic activity and the LDH assay for membrane integrity.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a cornerstone for assessing cell viability by measuring mitochondrial metabolic activity.[10] Viable cells with active NAD(P)H-dependent oxidoreductase enzymes reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Caption: Standard experimental workflow for the MTT cytotoxicity assay.

Step-by-Step Methodology:

• Cell Seeding: Seed mammalian cells (e.g., HepG2, Caco-2) in a 96-well flat-bottom plate at a predetermined optimal density (e.g., 1 x 10⁴ cells/well) in 100 µL of complete culture medium. Incubate overnight (or for 24 hours) at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of Rifamycin SV in a suitable solvent, such as dimethyl sulfoxide (DMSO). Create a serial dilution of the compound in culture medium to achieve the desired final concentrations. The final DMSO concentration in the wells should be non-toxic and consistent across all treatments (typically ≤0.5%).

• Cell Treatment: Carefully remove the old medium from the wells. Add 100 µL of medium containing the various concentrations of Rifamycin SV to the treatment wells. Add 100 µL of medium with the same concentration of DMSO to the vehicle control wells. Add 100 µL of fresh medium to the untreated control wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C. During this time, viable cells will convert the MTT into visible purple formazan crystals.

• Solubilization: Carefully remove the medium from each well. Add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the formazan crystals. Mix thoroughly by gentle pipetting or shaking on an orbital shaker.

• Data Acquisition: Measure the absorbance of the formazan product using a microplate reader at a wavelength between 550 and 600 nm.

• Analysis: Calculate the percentage of cell viability for each treatment by normalizing the absorbance values to the vehicle control wells ([(Abs_treated - Abs_blank) / (Abs_control - Abs_blank)] x 100). Plot the results to determine the IC50 value.[10]

Lactate Dehydrogenase (LDH) Assay for Membrane Integrity

The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from the cytosol of damaged cells into the culture medium. It serves as a reliable indicator of compromised cell membrane integrity and necrosis.

Step-by-Step Methodology:

• Cell Seeding and Treatment: Follow steps 1-4 as described in the MTT assay protocol. It is crucial to set up controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer, e.g., Triton X-100).

• Supernatant Collection: After the treatment incubation period, carefully transfer a portion of the cell culture supernatant (e.g., 50 µL) from each well to a new 96-well plate. Be cautious not to disturb the cell monolayer.

• Reaction Mixture: Prepare the LDH reaction mixture according to the manufacturer's instructions. This typically involves a catalyst and a dye solution. Add the reaction mixture (e.g., 50 µL) to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 30 minutes), protected from light. During this incubation, the released LDH catalyzes the conversion of lactate to pyruvate, which then reacts with a tetrazolium salt to form a colored formazan product.

• Stop Reaction (if applicable): Some kits require the addition of a stop solution to terminate the enzymatic reaction.

• Data Acquisition: Measure the absorbance of the formazan product at the recommended wavelength (typically around 490 nm).

• Analysis: Calculate the percentage of cytotoxicity using the formula: [(Abs_treated - Abs_spontaneous) / (Abs_maximum - Abs_spontaneous)] x 100.

Conclusion

The available in vitro data indicates that Rifamycin SV exhibits a generally low to moderate toxicity profile against the tested mammalian cell lines, particularly when compared to rifampicin in certain contexts. The primary mechanisms of toxicity at high concentrations are likely related to the induction of mitochondrial-mediated apoptosis and, more specifically for liver cells, the inhibition of OATP transporters. For drug development professionals, these findings suggest that while Rifamycin SV is relatively safe, careful monitoring for potential hepatotoxicity and drug-drug interactions mediated by OATP inhibition is warranted. The experimental protocols detailed herein provide a robust framework for further investigation and standardized comparison of rifamycin derivatives.

References

• Rosette, C., et al. (2017). Rifamycin SV Exhibits Strong Anti-Inflammatory In Vitro Activity Through Pregnane X Receptor Stimulation and NFκB Inhibition. ResearchGate. Available at: [Link]

• Erokhina, M. V., et al. (2013). Mitochondria are targets for the antituberculosis drug rifampicin in cultured epithelial cells. Biochemistry (Moscow) Supplement Series B: Biomedical Chemistry. Available at: [Link]

• Fattinger, K., et al. (2000). Rifamycin SV and rifampicin exhibit differential inhibition of the hepatic rat organic anion transporting polypeptides, Oatp1 and Oatp2. Hepatology, 32(1), 82-86. Available at: [Link]

• Speranza, J., et al. (2025). In Vitro Preliminary Evaluation of a New Rifamycin In Situ Gelling Formulation for Pouchitis Treatment. MDPI. Available at: [Link]

• Rosette, C., et al. (2019). Rifamycin SV Anti-inflammatory and Immunomodulatory Activities for Treatment of Mucosal and Liver Inflammation. Journal of Infectiology and Epidemiology. Available at: [Link]

• de Oliveira, M. F., et al. (2021). In Vitro and Ex Vivo Evaluation of Rifampicin Cytotoxicity in Human Skin Models. PMC. Available at: [Link]

• Fattinger, K., et al. (2000). Rifamycin SV and rifampicin exhibit differential inhibition of the hepatic rat organic anion transporting polypeptides, Oatp1 and Oatp2. PubMed. Available at: [Link]

• Ishibashi, Y., et al. (1989). Oxygen Enhancement of bactericidal activity of rifamycin SV on Escherichia coli and aerobic oxidation of rifamycin SV to rifamycin S catalyzed by manganous ions: the role of superoxide. PubMed. Available at: [Link]

• ResearchGate. (n.d.). The effects of Rifampin on HepG2 cells in MTT assay. ResearchGate. Available at: [Link]

• Arora, S. K., et al. (1987). Correlation of Structure and Activity in Ansamycins: Structure, Conformation, and Interactions of Antibiotic Rifamycin S. PubMed. Available at: [Link]

• Mor-García, M. A., et al. (2011). Effect of Rifampin on Production of Inflammatory Mediators in HepG2 Liver Epithelial Cells. Antimicrobial Agents and Chemotherapy, 55(12), 5541-5546. Available at: [Link]

• Xu, M. J., et al. (2021). Rifamycin W Analogues from Amycolatopsis mediterranei S699 Δrif-orf5 Strain. PMC. Available at: [Link]

• van der Woude, H., et al. (2018). Determination of the Selection Capacity of Antibiotics for Gene Selection. Biotechnology Journal, 13(6), 1700747. Available at: [Link]

• The Royal Society of Chemistry. (2025). Table S3 IC50 values of 126−165 against cancer and normal cell lines. The Royal Society of Chemistry. Available at: [Link]

• Wehrli, W. (1983). Actions of the rifamycins. Reviews of Infectious Diseases, 5(Suppl_3), S407-S411. Available at: [Link]

• Al-Shualah, A. S., et al. (2022). Comparative study on the viability of Vero cells stored under various levels of cryopreservation variables. DYSONA – Life Science. Available at: [Link]

• Mighty, J., et al. (2016). Mitochondrial dysfunction contributes to Rapamycin-induced apoptosis of Human Glioblastoma Cells - A synergistic effect with Temozolomide. PMC. Available at: [Link]

• Sulaj, E., et al. (2024). Quantitative proteomics reveals cellular responses to individual mAb expression and tunicamycin in CHO cells. Applied Microbiology and Biotechnology. Available at: [Link]

• Molecular Devices. (n.d.). Sensitive quantitation of host cell protein contamination of biologics manufactured in CHO cells. Molecular Devices. Available at: [Link]

• Moro, L., et al. (2021). Pharmacokinetics and Safety of Rifamycin SV after Single and Multiple Doses of MMX® Modified Release Tablets in Healthy Male and Female Volunteers. PMC. Available at: [Link]

• Gao, S., et al. (2018). Rapamycin Enhances Mitophagy and Attenuates Apoptosis After Spinal Ischemia-Reperfusion Injury. Frontiers in Neuroscience. Available at: [Link]

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Safety & Regulatory Compliance

Operational Context &amp; Environmental Risk

Comprehensive Operational Guide: Rifamycin SV(1-) Spill Response and Disposal Procedures

Rifamycin SV(1-) (commonly supplied as Rifamycin SV sodium salt) is a broad-spectrum ansamycin antibiotic that inhibits bacterial DNA-dependent RNA polymerase. While it is not classified as an acute human health hazard under the OSHA Hazard Communication Standard (29 CFR 1910.1200)[1], its disposal requires strict operational oversight.

The primary risk associated with this compound is environmental: the release of active pharmaceutical ingredients (APIs) into wastewater systems directly drives the proliferation of Antimicrobial Resistance (AMR)[2]. To prevent the selection of drug-resistant pathogens in aquatic ecosystems, the World Health Organization (WHO) and the Environmental Protection Agency (EPA) explicitly prohibit the sewering of antibiotic waste[3][4].

Physicochemical & Hazard Profile

To effectively manage spills and routine waste, laboratory personnel must understand the physical properties of the compound.

Property	Specification	Operational Implication
Chemical Name	Rifamycin SV sodium salt hydrate	Active antibiotic; requires definitive destruction via incineration.
Molecular Formula	C37H46NNaO12	High molecular weight organic complex.
Appearance	Red crystalline powder	Highly visible, aiding in the visual confirmation of spill cleanup[5].
Solubility	Soluble in water and ethanol	Easily dissolved in aqueous spills; requires absorbent containment rather than dilution[5].
OSHA Hazard	Not acutely hazardous	Standard PPE is sufficient; operational focus is on environmental containment[1].
EPA RCRA Status	Non-listed Pharmaceutical	Governed by 40 CFR Part 266 Subpart P (Strict Sewer Ban)[4].

Immediate Spill Response Protocol

Mechanistic Causality: Rifamycin SV(1-) powder is prone to aerosolization. Inhalation of antibiotic dust can cause respiratory irritation and potential sensitization[6]. Utilizing wet sweeping or HEPA-filtered vacuuming prevents the suspension of micro-particles in the ambient laboratory air[7].

Step-by-Step Methodology: Solid Powder Spill

• Isolate the Area: Restrict access to the spill zone. Ensure the room's HVAC system is not actively drawing dust into common ductwork.

  • Rationale: Prevents cross-contamination of adjacent laboratory spaces and equipment.

• Don Appropriate PPE: Equip nitrile gloves, safety goggles, a laboratory coat, and a fitted N95 respirator or standard lab mask (depending on spill volume)[6].

• Suppress Dust Generation: Lightly dampen the spilled powder with a fine mist of water or 70% ethanol. Do not use a high-pressure spray.

  • Rationale: Dampening increases the mass of the particles, preventing aerosolization during mechanical collection[7].

• Mechanical Collection: Use a disposable scoop or wet absorbent pads to collect the dampened powder. Alternatively, use a HEPA-filtered vacuum specifically designed for chemical spills[7].

• Surface Decontamination: Wipe the affected area with 70% ethanol followed by soap and water until no red residue remains.

  • Validation Step: The red pigmentation of Rifamycin SV acts as a natural visual indicator. A visually clean surface (confirmed via a white wipe test) validates the complete removal of the API.

• Waste Segregation: Place all collected material, including used wipes and PPE, into a sealable, leak-proof hazardous waste container labeled "Non-RCRA Hazardous Waste - Antibiotic Spill".

Step-by-Step Methodology: Liquid Solution Spill

• Containment: Surround the liquid spill with inert absorbent booms or pads to prevent spreading into floor drains[6].

  • Rationale: The EPA strictly prohibits the discharge of pharmaceutical waste into municipal sewer systems (40 CFR §266.505)[4].

• Absorption: Place absorbent pads directly over the liquid. Allow 2-3 minutes for complete capillary uptake.

• Collection and Cleaning: Transfer the saturated pads to a designated pharmaceutical waste container. Wash the surface thoroughly with water and a mild detergent.

• Validation Step: Wipe the area with a dry white paper towel to ensure no red tint or moisture remains.

Routine Waste Segregation & Disposal Workflows

The destruction of the rifamycin pharmacophore is essential to eliminate its biological activity. High-temperature incineration is the only WHO- and EPA-endorsed method for the definitive destruction of antibiotic waste[7][8].

Methodology for Routine Disposal:

• Solid Waste (Powders, Expired Stock):

  • Keep the material in its original tightly sealed container.

  • Place inside a secondary containment bin designated for "Incineration Only - Pharmaceutical Waste."

• Liquid Waste (Spent Media, Stock Solutions):

  • Caution: Do not add bleach (sodium hypochlorite) directly to concentrated Rifamycin SV solutions, as this can generate uncharacterized, potentially toxic chlorinated organic byproducts.

  • Collect liquid waste in a shatter-resistant, chemically compatible carboy (e.g., HDPE).

  • Label clearly: "Aqueous Antibiotic Waste - Rifamycin SV - DO NOT DRAIN DISPOSE."

• Decontamination of Empty Packaging:

  • Under EPA Subpart P, containers that previously held pharmaceutical waste are considered "RCRA empty" if all contents have been removed using standard practices[4].

  • Vials that contained less than 1 liter or 10,000 pills can technically be disposed of in standard solid waste only if completely empty[4]. However, best practice in drug development laboratories dictates routing all primary API-contact packaging to incineration to ensure zero environmental leakage.

• Final Disposal: Coordinate with a licensed professional waste management company to transport the segregated containers to an approved high-temperature incineration facility[5].

Workflow Visualization

Operational workflow for Rifamycin SV(1-) spill response and regulatory-compliant disposal.

References

• New global guidance aims to curb antibiotic pollution from manufacturing Source: World Health Organization (WHO) URL:[Link]

• Management of Hazardous Waste Pharmaceuticals OTC Nicotine Exemption & Subpart P Source: Environmental Protection Agency (EPA) URL: [Link]

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